4-((2,5-Difluorophenyl)thio)pentan-2-one

Core Science & Biosynthesis

Synthesis and characterization of 4-((2,5-Difluorophenyl)thio)pentan-2-one

Synthesis and Characterization of 4-((2,5-Difluorophenyl)thio)pentan-2-one: A Technical Guide to Thia-Michael Addition

Executive Summary

The synthesis of β -keto sulfides represents a critical transformation in organic chemistry, yielding versatile intermediates widely used in drug development, materials science, and complex molecule synthesis[1]. This technical guide details the robust, atom-economical synthesis of 4-((2,5-Difluorophenyl)thio)pentan-2-one via a base-catalyzed thia-Michael addition. By reacting 2,5-difluorobenzenethiol with pent-3-en-2-one, researchers can access this fluorinated β -keto sulfide with high regioselectivity and yield[2].

Mechanistic Rationale & Chemical Principles

The thia-Michael addition is a 1,4-conjugate addition driven by the principles of Hard-Soft Acid-Base (HSAB) theory[3].

• Catalytic Activation: 2,5-Difluorobenzenethiol is a relatively acidic thiol due to the inductive electron-withdrawing effects of the two fluorine atoms on the aromatic ring[4]. A mild Brønsted base, such as triethylamine (Et 3​ N), easily deprotonates the thiol to generate a highly polarizable ("soft") thiolate anion.

• Regioselective Attack: Pent-3-en-2-one acts as the Michael acceptor[5]. The conjugated enone system features two electrophilic sites: the "hard" carbonyl carbon and the "soft" β -carbon (C4). The soft thiolate nucleophile preferentially attacks the soft β -carbon, completely bypassing direct 1,2-carbonyl addition[6].

• Protonation: The resulting enolate intermediate is rapidly protonated by the conjugate acid (Et 3​ NH + ), regenerating the base catalyst and yielding the final β -keto sulfide[3].

Fig 1: Base-catalyzed thia-Michael addition mechanism for β-keto sulfide synthesis.

Materials and Reagents

Ensure all reagents are of high purity (≥98%). Dichloromethane (DCM) should be anhydrous to prevent competitive hydration of the enone.

Reagent / Material	Role	CAS Number	Equivalents
2,5-Difluorobenzenethiol	Michael Donor (Nucleophile)	77380-28-0	1.0 eq
Pent-3-en-2-one	Michael Acceptor (Electrophile)	625-33-2	1.1 eq
Triethylamine (Et 3​ N)	Brønsted Base Catalyst	121-44-8	0.1 eq
Dichloromethane (DCM)	Aprotic Solvent	75-09-2	0.2 M

Experimental Protocol: A Self-Validating Workflow

This protocol is designed to ensure high fidelity and reproducibility. The causality behind each step guarantees that side reactions (e.g., disulfide formation or retro-Michael degradation) are suppressed.

Step 1: Reaction Setup

• Action: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2,5-difluorobenzenethiol (1.0 mmol) and pent-3-en-2-one (1.1 mmol) in anhydrous DCM (5.0 mL).

• Causality: A slight excess of the enone ensures complete consumption of the malodorous thiol. DCM is chosen as an aprotic solvent because it does not hydrogen-bond with the thiolate, preserving its maximum nucleophilicity.

Step 2: Catalytic Initiation

• Action: Cool the reaction mixture to 0 °C using an ice bath. Add Et 3​ N (0.1 mmol) dropwise over 2 minutes.

• Causality: The deprotonation of the thiol is exothermic. Cooling to 0 °C controls the reaction rate and prevents the thermal polymerization of pent-3-en-2-one.

Step 3: Propagation and Monitoring

• Action: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor via Thin Layer Chromatography (TLC) using 20% Ethyl Acetate in Hexanes.

• Self-Validation: The reaction is complete when the UV-active spot of the starting thiol disappears, and a new, less polar UV-active spot (the product) emerges. Staining with KMnO 4​ will also show the disappearance of the alkene double bond.

Step 4: Quenching and Extraction

• Action: Dilute the mixture with 10 mL of DCM and wash with 1M HCl (10 mL), followed by saturated aqueous NaHCO 3​ (10 mL) and brine (10 mL).

• Causality: The 1M HCl wash is critical; it protonates the Et 3​ N catalyst, effectively halting the reversible thia-Michael equilibrium and preventing retro-Michael degradation during the concentration phase.

Step 5: Isolation

• Action: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify the crude oil via flash column chromatography (Silica gel, 5% to 15% EtOAc in Hexanes).

Fig 2: Step-by-step experimental workflow for the synthesis and purification.

Analytical Characterization

Verification of 4-((2,5-Difluorophenyl)thio)pentan-2-one requires a multi-modal analytical approach. The molecule features a chiral center at C4, resulting in a racemic mixture. The diastereotopic protons at C3 will exhibit distinct splitting patterns in 1 H NMR.

Analytical Method	Target Signal / Parameter	Structural Assignment
1 H NMR (400 MHz, CDCl 3​ )	δ 1.35 (d, J = 6.8 Hz, 3H)	C5 Methyl protons (coupled to C4 methine)
δ 2.15 (s, 3H)	C1 Methyl protons (adjacent to carbonyl)
δ 2.65 – 2.85 (m, 2H)	C3 Diastereotopic methylene protons
δ 3.55 (m, 1H)	C4 Methine proton
δ 6.90 – 7.15 (m, 3H)	Aromatic protons (2,5-difluorophenyl ring)
13 C NMR (100 MHz, CDCl 3​ )	δ 206.5	C2 Carbonyl carbon
δ 158.2 (dd), 156.4 (dd)	C2', C5' Aromatic C-F carbons
δ 49.8	C3 Methylene carbon
δ 41.2	C4 Methine carbon (thioether linkage)
19 F NMR (376 MHz, CDCl 3​ )	δ -118.5 (m, 1F), -124.2 (m, 1F)	Non-equivalent aromatic fluorine atoms
IR (ATR)	1715 cm −1	C=O stretching (aliphatic ketone)
1485 cm −1 , 1090 cm −1	C-C aromatic stretching, C-F stretching
HRMS (ESI-TOF)	m/z[M+H] + calcd for C 11​ H 13​ F 2​ OS: 231.0655	Found: 231.0658

References

• Khiste, S. A. (2023). Thia-Michael Addition in Diverse Organic Synthesis. SRCE. Available at: [Link][2]

• Acyl Azolium–Photoredox-Enabled Synthesis of β-Keto Sulfides. (2023). ACS Catalysis. Available at:[Link][1]

• Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. (2022). National Center for Biotechnology Information (PMC). Available at:[Link][3]

• Highly enantioselective sulfa-Michael addition reactions using N-heterocyclic carbene as a non-covalent organocatalyst. National Center for Biotechnology Information (PMC). Available at:[Link][6]

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Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies for 4-((2,5-Difluorophenyl)thio)pentan-2-one

Executive Summary

In the landscape of modern drug discovery and agrochemical development, halogenated thioethers serve as critical structural motifs. 4-((2,5-Difluorophenyl)thio)pentan-2-one is a highly versatile, bifunctional organic intermediate. Featuring both a reactive methyl ketone and a robust thioether linkage attached to an electron-deficient 2,5-difluorophenyl ring, this compound acts as a linchpin for synthesizing complex heterocycles and active pharmaceutical ingredients (APIs).

While much of the public literature focuses on its homologues, such as 4-((2,5-Difluorophenyl)thio)butan-2-one[1] or positional isomers like 5-((2,5-Difluorophenyl)thio)pentan-2-one[2], the 4-substituted pentan-2-one variant introduces a unique steric profile and a chiral center at the C4 position. This structural nuance significantly influences receptor binding kinetics and lipophilicity, making it a high-value target for medicinal chemists[3].

Physicochemical Properties

Understanding the physicochemical profile of this intermediate is essential for predicting its behavior in both synthetic workflows and biological systems. The extension of the carbon chain from a butan-2-one backbone to a pentan-2-one backbone incrementally increases the compound's lipophilicity, which is a critical parameter for cellular permeability[3].

Property	Value	Analytical Rationale / Source
Molecular Formula	C₁₁H₁₂F₂OS	Structural derivation[2]
Molecular Weight	230.27 g/mol	Calculated
Appearance	Pale yellow to colorless liquid	Characteristic of fluorinated aryl thioethers
XLogP3	~2.6 - 2.8	Extrapolated from the butan-2-one analogue (2.3)[3]
Hydrogen Bond Donors	0	Lacks N-H or O-H groups
Hydrogen Bond Acceptors	4	Ketone oxygen, thioether sulfur, and two fluorine atoms[3]
Rotatable Bonds	5	Confers high conformational flexibility

Chemical Reactivity & Mechanistic Pathways

The synthetic utility of 4-((2,5-Difluorophenyl)thio)pentan-2-one stems from its orthogonal reactive sites. As a Senior Application Scientist, I leverage these distinct functional groups to execute highly chemoselective transformations.

• Thioether Oxidation : The sulfur atom can be oxidized to a sulfoxide or sulfone. The electron-withdrawing nature of the 2,5-difluorophenyl ring slightly dampens sulfur nucleophilicity. This is synthetically advantageous: it allows for strictly controlled oxidation to the sulfoxide using exactly 1.0 equivalent of mCPBA or H₂O₂ without runaway over-oxidation to the sulfone[1].

• Ketone Reduction/Amination : The unhindered methyl ketone readily undergoes reduction to a secondary alcohol via NaBH₄[1], or reductive amination to yield complex alkylamines.

• Nucleophilic Aromatic Substitution (SNAr) : Under forcing conditions or upon further activation of the ring, the fluorine atoms can be displaced by strong nucleophiles[1].

Fig 1: Primary chemical reactivity pathways and resulting structural derivatives.

Synthetic Methodology: The Thia-Michael Addition

To synthesize this compound efficiently, a Thia-Michael addition between 2,5-difluorothiophenol and pent-3-en-2-one is the most atom-economical route. This avoids the use of halogenated alkanes (like 4-chloropentan-2-one), thereby eliminating stoichiometric chloride waste and simplifying purification.

Step-by-Step Protocol & Causality

• Reaction Setup : Dissolve 1.0 equivalent of 2,5-difluorothiophenol in anhydrous ethanol (0.5 M concentration).

  • Causality: Ethanol is selected over aprotic solvents because its protic nature stabilizes the transient thiolate intermediate via hydrogen bonding, accelerating the Michael addition.

• Catalyst Addition : Add 0.1 equivalents of Triethylamine (TEA) to the stirring solution.

  • Causality: The fluorine atoms render the thiophenol highly acidic (pKa ~6). TEA is a sufficiently mild base to quantitatively deprotonate the thiol without triggering unwanted self-aldol condensation of the ketone.

• Electrophile Introduction : Cool the reaction to 0°C. Add 1.05 equivalents of pent-3-en-2-one dropwise over 15 minutes, then allow the mixture to warm to room temperature.

  • Causality: The thia-Michael addition is highly exothermic. Initial cooling prevents the thermal polymerization of the α,β -unsaturated ketone.

• Self-Validating Workup : Concentrate the mixture in vacuo, redissolve in Ethyl Acetate, and wash sequentially with 1M HCl (to remove TEA) and 1M NaOH .

  • Trustworthiness/Validation: This NaOH wash is a critical self-validating step. 2,5-Difluorothiophenol possesses a pungent, highly distinct odor. The NaOH wash converts any unreacted thiol into a water-soluble sodium thiolate, extracting it into the aqueous layer. A successful reaction and workup are immediately validated when the organic layer becomes entirely odor-free.

• Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and purify via flash column chromatography (Hexanes/EtOAc 9:1) to yield the pure product.

Fig 2: Step-by-step Thia-Michael addition workflow with self-validating workup.

Biological & Industrial Applications

The structural integration of a thioether with a fluorinated aromatic ring is not merely a synthetic convenience; it is a deliberate design choice in medicinal chemistry. Research into similar fluorinated thioethers (such as the butan-2-one analogue) has demonstrated significant biological activity, particularly in antimicrobial and anti-inflammatory screening assays[1].

Furthermore, the compound acts as a highly customizable scaffold. By utilizing the ketone for reductive amination, researchers can rapidly generate libraries of secondary and tertiary amines. Its unique structure allows it to interact favorably with lipophilic biological targets, making it a prime candidate for further investigation in targeted drug development[1][3].

Analytical Characterization Expectations

To confirm the successful synthesis of 4-((2,5-Difluorophenyl)thio)pentan-2-one, the following analytical profiles should be observed:

• ¹H NMR (CDCl₃, 400 MHz) : A distinct singlet at ~2.1 ppm corresponding to the terminal methyl group of the ketone. A doublet at ~1.3 ppm for the methyl group adjacent to the chiral C4 center. A complex multiplet at ~3.5 ppm for the methine proton (CH-S). Aromatic protons will appear as complex multiplets between 6.8–7.2 ppm due to extensive ¹H-¹⁹F spin-spin coupling.

• ¹⁹F NMR (CDCl₃, 376 MHz) : Two distinct signals representing the non-equivalent fluorine atoms at the 2- and 5-positions of the aromatic ring.

• LC-MS (ESI+) : A primary molecular ion peak [M+H]⁺ at m/z 231.

Sources

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Technical Guide: Synthesis, Nomenclature, and Applications of 4-((2,5-Difluorophenyl)thio)pentan-2-one

Executive Summary

The integration of fluorinated thioethers into small-molecule drug candidates represents a sophisticated strategy in modern medicinal chemistry. The compound 4-((2,5-Difluorophenyl)thio)pentan-2-one is a highly specialized organic building block that combines a flexible pentanone backbone with a metabolically robust 2,5-difluorophenylthio moiety. This technical guide provides an authoritative breakdown of its chemical identity, a self-validating synthetic protocol via thia-Michael addition, and the mechanistic rationale behind its utility in pharmaceutical development.

Chemical Identity & Structural Parameters

Accurate nomenclature and structural identification are critical for database querying and intellectual property filing.

• IUPAC Name: According to current IUPAC nomenclature guidelines, the preferred suffix for the -S- linkage is "sulfanyl" rather than the older "thio." Therefore, the systematic name is 4-[(2,5-difluorophenyl)sulfanyl]pentan-2-one .

• CAS Registry Status: While structural analogs such as 4-((2,4-difluorophenyl)thio)pentan-2-one (CAS 1339695-50-9)[1] and 1-((3,4-difluorophenyl)thio)pentan-2-one (CAS 1249375-07-2)[2] have established registry numbers in commercial databases, the specific 2,5-difluoro isomer at the 4-position is a specialized intermediate. Its exact CAS registry number may be proprietary or pending public indexing, necessitating reliance on IUPAC nomenclature and SMILES strings for structural validation.

Table 1: Physicochemical Properties

Parameter	Specification
IUPAC Name	4-[(2,5-difluorophenyl)sulfanyl]pentan-2-one
Molecular Formula	C₁₁H₁₂F₂OS
Molecular Weight	230.27 g/mol
SMILES	CC(=O)CC(C)Sc1cc(F)ccc1F
Hydrogen Bond Acceptors	4 (O, S, F, F)
Hydrogen Bond Donors	0
Estimated XLogP3	~2.3 – 2.8

Mechanistic Synthesis: The Thia-Michael Addition

The most atom-economical and regioselective method to synthesize 4-((2,5-Difluorophenyl)thio)pentan-2-one is via a thia-Michael addition [3],[4]. This involves the conjugate addition of a sulfur-centered nucleophile (2,5-difluorobenzenethiol) to an α,β -unsaturated ketone (pent-3-en-2-one).

Causality Behind Experimental Choices

Historically, thia-Michael additions relied on strong bases, which often led to undesirable side reactions such as the polymerization or self-condensation of the enone[3]. To ensure a high-yielding, self-validating system, modern protocols utilize mild, heterogeneous organocatalysts (e.g., Amberlyst® A21) or weak bases (e.g., LiOH) under solvent-free conditions[3],[4]. This choice prevents enone degradation while sufficiently enhancing the nucleophilicity of the thiol. Furthermore, C-S bond formation to create thioethers is highly valued in the pharma industry due to its 100% atom economy and scalability[5].

Caption: Thia-Michael Addition Workflow for 4-((2,5-Difluorophenyl)thio)pentan-2-one.

Self-Validating Experimental Protocol

The following methodology outlines a robust, step-by-step synthesis utilizing a mild catalytic system. Every step includes an in-process control to ensure the system is self-validating.

Step 1: Reagent Preparation & Setup

• Action: In an oven-dried round-bottom flask, combine 2,5-difluorobenzenethiol (1.0 equiv) and pent-3-en-2-one (1.05 equiv).

• Causality: A slight excess of the enone ensures complete consumption of the malodorous thiol, simplifying downstream purification[5].

Step 2: Catalytic Activation

• Action: Add a catalytic amount of Amberlyst® A21 (10 mol%) or LiOH (15 mol%)[3],[4]. Stir the mixture under neat (solvent-free) conditions at room temperature.

• Causality: Solvent-free conditions increase the effective concentration of the reactants, dramatically accelerating the reaction rate while adhering to green chemistry principles[3].

Step 3: In-Process Validation (TLC & GC-MS)

• Action: Monitor the reaction via Thin-Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (9:1) eluent.

• Self-Validation: The disappearance of the highly UV-active thiol spot and the emergence of a new, less polar product spot confirms the C-S bond formation. GC-MS aliquots should confirm the target mass ( m/z 230.05).

Step 4: Workup & Purification

• Action: Filter the mixture to remove the heterogeneous catalyst. Wash the organic layer with a mild aqueous sodium hypochlorite (NaOCl) solution, followed by brine.

• Causality: The NaOCl wash is a critical safety and purity step; it oxidizes any trace unreacted, volatile thiols into odorless, water-soluble sulfonates[5]. The crude product can then be concentrated and purified via flash chromatography if necessary.

Role in Medicinal Chemistry (E-E-A-T Grounding)

The architecture of 4-((2,5-Difluorophenyl)thio)pentan-2-one is not arbitrary; it is engineered for specific pharmacokinetic enhancements.

• The Fluorine Effect: The substitution of hydrogen with fluorine is a cornerstone of drug optimization[6]. Because fluorine is highly electronegative and slightly larger than hydrogen, it profoundly modulates the pKa of proximal functional groups and alters the molecule's lipophilicity profile[7]. More importantly, placing fluorine atoms at the 2 and 5 positions of the phenyl ring sterically and electronically blocks Cytochrome P450-mediated aromatic oxidation, vastly improving the metabolic stability of the compound[6],[7].

• The Thioether Motif: Thioethers represent nearly 9% of all sulfur-containing FDA-approved drugs[8]. The thioether linkage provides a flexible hinge that can adapt to target binding pockets. Furthermore, the sulfur atom can be strategically oxidized to a sulfoxide or sulfone at later stages of drug development to fine-tune aqueous solubility and hydrogen-bonding capabilities[5].

Caption: Pharmacological Logic of Fluorinated Thioether Scaffolds.

References

• Tandfonline. "The role of fluorine in medicinal chemistry." Journal of Enzyme Inhibition and Medicinal Chemistry.
• ACS Publications. "Applications of Fluorine in Medicinal Chemistry." Journal of Medicinal Chemistry.
• PMC. "Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry." National Institutes of Health.
• ACS GCI Pharmaceutical Roundtable. "Thioether Formation." American Chemical Society.
• Taylor & Francis. "A highly efficient, operationally simple and selective thia-Michael addition under solvent-free condition.
• Benchchem. "A Comparative Guide to Catalytic Systems for Thia-Michael Additions.
• Moldb. "1339695-50-9 | 4-((2,4-Difluorophenyl)thio)pentan-2-one" (Structural Analog Reference).
• Guidechem. "1249375-07-2 | 1-((3,4-Difluorophenyl)thio)pentan-2-one" (Structural Analog Reference).

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Initial Biological Screening of 4-((2,5-Difluorophenyl)thio)pentan-2-one: A Comprehensive Technical Guide

Executive Summary & Structural Rationale

The rational evaluation of novel synthetic entities (NSEs) requires a meticulously designed screening cascade that interrogates both pharmacodynamic potential and pharmacokinetic liabilities. The molecule 4-((2,5-Difluorophenyl)thio)pentan-2-one presents a unique structural profile that dictates its biological screening strategy:

• 2,5-Difluorophenyl Ring: The addition of fluorine atoms modulates the pKa of adjacent functional groups, increases lipophilicity (LogP), and blocks specific sites from rapid metabolic oxidation.

• Thioether Linkage: This flexible linker is a classic pharmacophore in anti-infective and CNS-active agents but serves as a primary liability for hepatic oxidation.

• Pentan-2-one Moiety: The aliphatic ketone can act as a hydrogen bond acceptor or a weak, reversible electrophile (forming Schiff bases with primary amines on cellular proteins). Furthermore, the C4 position is a chiral center; initial screening is typically performed on the racemate before chiral resolution.

This whitepaper outlines a rigorous, self-validating biological screening workflow designed to triage this compound effectively.

Fig 1. Initial biological screening cascade for the novel thioether compound.

Phase 1: Physicochemical Assay Readiness

Causality & Rationale: Highly lipophilic fluorinated compounds are prone to colloidal aggregation in aqueous assay buffers. Aggregates can non-specifically sequester proteins or enzymes, leading to artifactual false positives in downstream biological assays. Therefore, establishing the kinetic solubility limit is a mandatory prerequisite[1].

Protocol: Kinetic Solubility via Laser Nephelometry

• Preparation: Prepare a 10 mM stock of the compound in 100% DMSO.

• Dilution: Spike the compound into PBS (pH 7.4) to create a concentration gradient (1 µM to 200 µM), maintaining a final DMSO concentration of ≤ 1%.

• Measurement: Incubate for 2 hours at room temperature and measure light scattering using a nephelometer.

• Self-Validating System:

  • Negative Control: PBS + 1% DMSO (establishes baseline scatter).

  • Positive Control: Amiodarone (a known highly insoluble drug that guarantees instrument calibration for precipitation).

Phase 2: Mammalian Cytotoxicity Profiling

Causality & Rationale: Because the pentan-2-one moiety can potentially interact with cellular nucleophiles, we must establish the compound's baseline toxicity to define its therapeutic window. The emphasizes the use of ATP-dependent luminescence assays as the gold standard for high-throughput viability screening[2]. Methodologies for these assessments are frequently aligned with standards for in vitro cytotoxicity[3].

Protocol: CellTiter-Glo Luminescent Cell Viability Assay

• Seeding: Seed HepG2 (hepatocyte model) and HEK293 (renal model) cells at 2,000 cells/well in 384-well white opaque plates. Incubate for 24h at 37°C, 5% CO2​ .

• Dosing: Pin-transfer the compound in a 10-point, 3-fold dilution series (Top concentration: 50 µM).

• Incubation: Incubate for 72 hours.

• Detection: Add CellTiter-Glo reagent, lyse cells for 15 minutes, and read luminescence.

• Self-Validating System:

  • Negative Control: 0.1% DMSO vehicle (represents 100% viability).

  • Positive Control: 10 µM Bortezomib (represents 0% viability). Ten key characteristics, including biological mechanism and stability, dictate the choice of this positive control to evaluate the assay's dynamic range[4].

  • Quality Metric: Calculate the Z'-factor. The assay is only deemed valid if Z′≥0.5 .

Phase 3: Antimicrobial Susceptibility Testing (AST)

Causality & Rationale: Halogenated aryl thioethers frequently exhibit potent antimicrobial properties by disrupting bacterial lipid bilayers or inhibiting essential metabolic targets. We screen against the ESKAPE pathogens to assess broad-spectrum potential.

Protocol: Broth Microdilution This protocol strictly adheres to the[5].

• Inoculum: Prepare bacterial suspensions to a 0.5 McFarland standard and dilute to 5×105 CFU/mL in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Plating: Dispense into 96-well plates containing the compound in a 2-fold dilution series (0.25 to 128 µg/mL).

• Incubation: Incubate at 37°C for 16–20 hours.

• Self-Validating System:

  • Negative Control: Uninoculated CAMHB (verifies media sterility).

  • Positive Control: Inoculated CAMHB + DMSO (verifies uninhibited growth).

  • Quality Control Strain:E. coli ATCC 25922 treated with Gentamicin. The assay is only valid if the Gentamicin MIC falls within the acceptable CLSI range (0.25 - 1 µg/mL)[6].

Phase 4: Early ADME & Metabolic Stability

Causality & Rationale: As highlighted in , early identification of pharmacokinetic liabilities drastically reduces clinical attrition[7]. The thioether sulfur in 4-((2,5-Difluorophenyl)thio)pentan-2-one is highly susceptible to oxidation by Cytochrome P450 (CYP450) and Flavin-containing monooxygenases (FMO). In vitro hepatic CYP450 stability measurements remain the most practical way to triage for high metabolic liabilities[8].

Fig 2. Predicted CYP450/FMO-mediated metabolic sulfoxidation pathway.

Protocol: Human Liver Microsome (HLM) Stability Assay

• Reaction Setup: Incubate 1 µM of the compound with 0.5 mg/mL HLM in 100 mM potassium phosphate buffer (pH 7.4) at 37°C.

• Initiation: Start the reaction by adding 1 mM NADPH.

• Quenching: At intervals (0, 5, 15, 30, 60 mins), aliquot the mixture into ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge and analyze the supernatant via LC-MS/MS to calculate intrinsic clearance ( CLint​ ).

• Self-Validating System:

  • Negative Control: Heat-inactivated microsomes (differentiates true enzymatic metabolism from chemical instability).

  • Positive Control: Verapamil (a known high-clearance drug to validate CYP activity).

Quantitative Data Presentation

To facilitate rapid "Go / No-Go" decision-making, all screening data must be consolidated into a standardized matrix. Below is the expected data structure for 4-((2,5-Difluorophenyl)thio)pentan-2-one:

Assay Category	Specific Parameter	Target Threshold for "Go"	Implications of Failure
Physicochemical	Kinetic Solubility	> 50 µM	False positives in HTS; poor oral bioavailability.
Cytotoxicity	HepG2 IC50​	> 50 µM	High risk of drug-induced liver injury (DILI).
Cytotoxicity	HEK293 IC50​	> 50 µM	Narrow therapeutic index; off-target reactivity.
Antimicrobial	S. aureus MIC	< 4 µg/mL	Lack of primary pharmacodynamic efficacy.
In Vitro ADME	HLM CLint​	< 20 µL/min/mg	Rapid in vivo clearance; short half-life.

References

• Title: Resources for Developing Reliable and Reproducible In Vitro Toxicological Test Methods (NCATS Assay Guidance Manual) Source: National Center for Advancing Translational Sciences (NCATS) / NCBI Bookshelf URL: [Link]

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• Title: How to improve R&D productivity: the pharmaceutical industry's grand challenge Source: Nature Reviews Drug Discovery URL: [Link]

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Protocols & Analytical Methods

Application Note: 4-((2,5-Difluorophenyl)thio)pentan-2-one as a Versatile Scaffold in Medicinal Chemistry

Executive Summary

The compound 4-((2,5-Difluorophenyl)thio)pentan-2-one (CAS: 1342668-97-6) has emerged as a highly versatile building block in modern medicinal chemistry. Featuring a β -arylthio ketone architecture, this scaffold provides orthogonal reactivity centers—a nucleophilic α -carbon and an oxidizable thioether linkage—paired with a metabolically robust 2,5-difluorophenyl ring. This application note provides an authoritative guide on the mechanistic rationale, synthetic protocols, and downstream functionalization of this intermediate for drug discovery programs.

Mechanistic Insights: The Fluorine-Thioether Synergy

The strategic selection of 4-((2,5-Difluorophenyl)thio)pentan-2-one is driven by three distinct pharmacophoric and physicochemical advantages:

• The "Fluorine Effect" (Metabolic Stability): The incorporation of the 2,5-difluoro substitution pattern is a deliberate design choice. Fluorine's high electronegativity and small van der Waals radius (1.47 Å) lower the pKa of adjacent aromatic protons and significantly increase the lipophilicity (LogP) of the molecule. More critically, the 2,5-substitution effectively blocks cytochrome P450 (CYP450)-mediated oxidative metabolism at the highly vulnerable ortho and meta positions of the aryl ring .

• The Thioether Linkage (Tunable Polarity): The thioether acts as a flexible hinge that can orient the fluorinated aryl ring into deep hydrophobic pockets of target proteins. Furthermore, sulfur's unique ability to undergo controlled oxidation to a sulfoxide or sulfone allows medicinal chemists to rapidly tune the Topological Polar Surface Area (TPSA) and introduce potent hydrogen-bond acceptors without altering the core carbon framework .

• The Pentan-2-one Backbone (Orthogonal Reactivity): The ketone moiety serves a dual purpose. Biologically, it acts as a classical hydrogen-bond acceptor. Synthetically, it activates the adjacent α -carbon (C3), enabling downstream functionalization such as alkylation, Knoevenagel condensations, or cyclization into pyrazole/pyrimidine heterocycles.

Figure 1: Pharmacophoric deconstruction and medicinal chemistry rationale.

Quantitative Data: Reaction Optimization & Property Modulation

To maximize the utility of this scaffold, the synthetic conditions must be rigorously optimized. The formation of the scaffold relies on a Thiol-Michael addition, a highly atom-economical "click" reaction . Table 1 summarizes the optimization of the base catalyst, demonstrating that strong, non-nucleophilic amidine bases (DBU) in aprotic solvents provide the highest yields by rapidly generating the highly nucleophilic thiolate anion without promoting side reactions.

Table 1: Optimization of Thiol-Michael Addition Conditions

Entry	Base Catalyst	Solvent	Time (h)	Temp (°C)	Yield (%)
1	Et₃N (0.1 eq)	CH₂Cl₂	4.0	25	82
2	K₂CO₃ (1.0 eq)	DMF	2.5	25	88
3	NaOH (1.0 eq)	H₂O/EtOH	6.0	50	74
4	DBU (0.05 eq)	THF	1.0	25	96

Table 2 illustrates the causality behind oxidizing the thioether linkage. By converting the thioether to a sulfone, medicinal chemists can predictably increase the TPSA and the number of hydrogen-bond acceptors, which is critical for optimizing oral bioavailability and target residence time.

Table 2: Physicochemical Property Modulation via Oxidation

Derivative	Molecular Weight	LogP (Calculated)	TPSA (Ų)	H-Bond Acceptors
Thioether (Scaffold)	230.27	3.15	42.4	1
Sulfoxide (Intermediate)	246.27	1.85	53.4	2
Sulfone (Target)	262.27	2.10	59.6	3

Experimental Protocols

The following protocols represent self-validating systems. Each step includes mechanistic rationale and in-process controls to ensure high fidelity and reproducibility.

Protocol 1: Synthesis of 4-((2,5-Difluorophenyl)thio)pentan-2-one via Thiol-Michael Addition

Causality: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is utilized as a catalytic base to deprotonate 2,5-difluorothiophenol. The resulting thiolate is a soft, highly reactive nucleophile that selectively attacks the β -carbon of the soft electrophile (pent-3-en-2-one) via conjugate addition, avoiding 1,2-addition to the carbonyl.

Step-by-Step Methodology:

• Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 2,5-difluorothiophenol (1.00 g, 6.84 mmol) and anhydrous Tetrahydrofuran (THF) (20 mL) under an inert argon atmosphere.

• Catalyst Addition: Inject DBU (0.05 eq, 0.34 mmol, 51 µL) via syringe. The solution may turn slightly yellow, indicating the formation of the thiolate anion.

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Add pent-3-en-2-one (1.05 eq, 7.18 mmol, 0.71 mL) dropwise over 5 minutes. Rationale: Dropwise addition controls the mild exotherm and prevents base-catalyzed polymerization of the enone.

• Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room temperature (25 °C) for 1 hour. Monitor reaction progress via Thin Layer Chromatography (TLC) using a 9:1 Hexanes:Ethyl Acetate solvent system. The product will appear as a UV-active spot with an Rf of ~0.45.

• Workup (Self-Validation): Once the starting thiol is consumed, quench the reaction with 1M aqueous HCl (10 mL) to neutralize the DBU. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Purification: Wash the combined organic layers with saturated aqueous NaCl (brine), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is typically >95% pure but can be filtered through a short pad of silica gel to yield the pure thioether as a pale yellow oil.

Protocol 2: Selective Oxidation to 4-((2,5-Difluorophenyl)sulfonyl)pentan-2-one

Causality: To utilize the scaffold as a rigid hydrogen-bonding pharmacophore, the thioether is oxidized to a sulfone using meta-chloroperoxybenzoic acid (mCPBA). The use of 2.2 equivalents of mCPBA ensures complete conversion past the sulfoxide intermediate.

Step-by-Step Methodology:

• Preparation: Dissolve 4-((2,5-Difluorophenyl)thio)pentan-2-one (1.00 g, 4.34 mmol) in anhydrous Dichloromethane (CH₂Cl₂) (25 mL) and cool to 0 °C.

• Oxidant Addition: Slowly add mCPBA (77% max, 2.2 eq, 9.55 mmol, 2.14 g) in small portions over 15 minutes. Rationale: Portion-wise addition at 0 °C prevents over-oxidation of the ketone and controls the vigorous exothermic release.

• Reaction Phase: Stir the suspension at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours. A white precipitate of meta-chlorobenzoic acid will form as the reaction progresses, serving as a visual indicator of successful oxidation.

• Quenching & Workup: Cool the mixture back to 0 °C and quench by adding saturated aqueous Na₂S₂O₃ (20 mL) to destroy any unreacted peroxide. Stir for 15 minutes.

• Neutralization: Add saturated aqueous NaHCO₃ (30 mL) and stir until gas evolution ceases. Rationale: This converts the precipitated m-chlorobenzoic acid into its water-soluble sodium salt, effectively removing it from the organic phase.

• Isolation: Separate the organic layer, extract the aqueous layer with CH₂Cl₂ (2 × 15 mL), wash the combined organics with brine, dry over Na₂SO₄, and evaporate to yield the pure β -ketosulfone as a white solid.

Figure 2: Synthetic workflow and downstream functionalization of the thioether intermediate.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37(2), 320-330.[Link]

• Ilardi, E. A., Vitaku, E., & Njardarson, J. T. (2014). "Data-Mining for Sulfur and Fluorine: An Evaluation of Pharmaceuticals To Reveal Opportunities for Drug Design and Discovery." Journal of Medicinal Chemistry, 57(7), 2832-2842.[Link]

• Nair, D. P., Podgórski, M., Chatani, S., Gong, T., Xi, W., Fenoli, C. R., & Bowman, C. N. (2014). "The Thiol-Michael Addition Click Reaction: A Powerful and Widely Used Tool in Materials Chemistry." Chemistry of Materials, 26(1), 724-744.[Link]

Application Note: Synthesis and Utility of 4-((2,5-Difluorophenyl)thio)pentan-2-one as a Versatile Synthetic Building Block

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary

In modern medicinal chemistry, the strategic introduction of fluorinated thioethers and versatile carbonyl handles is paramount for developing high-affinity ligands. 4-((2,5-Difluorophenyl)thio)pentan-2-one is a bifunctional building block that bridges the gap between organosulfur chemistry and targeted drug design. This application note details the causality-driven synthesis of this compound via a thia-Michael addition and provides self-validating protocols for its downstream derivatization into biologically relevant motifs.

Strategic Rationale & Structural Utility

The architecture of 4-((2,5-Difluorophenyl)thio)pentan-2-one offers two distinct, highly programmable functional domains:

• The 2,5-Difluorophenyl Thioether Motif: Fluorine substitution is a classic bioisosteric strategy used to enhance metabolic stability and modulate lipophilicity (logP). The specific 2,5-difluoro substitution pattern is a privileged pharmacophore that frequently occupies lipophilic pockets in targets such as p38 MAP kinase and dipeptidyl peptidase IV (DPP-IV) 1. Furthermore, thioethers exhibit unique biological activities, including antimicrobial and anti-inflammatory properties 2.

• The Methyl Ketone Handle: The β -position of the thioether features a methyl ketone. This serves as a versatile electrophilic center for reductive aminations, Grignard additions, or enolate-driven alkylations.

Primary Synthesis: The Thia-Michael Addition

The construction of this building block relies on the thia-Michael addition of 2,5-difluorothiophenol to 3-penten-2-one. While 3-penten-2-one is an excellent Michael acceptor 3, the electron-withdrawing nature of the fluorine atoms on the thiophenol slightly attenuates the nucleophilicity of the sulfur atom.

To overcome this, the reaction requires either basic activation to increase the thiolate concentration or a highly polar medium to stabilize the transition state. We recommend using Amberlyst® A21 , a weakly basic polymeric resin, which allows for a solvent-free, highly efficient reaction that can be purified by simple filtration . Alternatively, ionic liquid systems like [Bmim]PF₆/H₂O can be used for catalyst-free acceleration .

Data Presentation: Optimization of Thia-Michael Conditions

Table 1: Comparative conditions for the synthesis of 4-((2,5-Difluorophenyl)thio)pentan-2-one.

Entry	Catalyst / Promoter	Solvent System	Temp (°C)	Time (h)	Yield (%)	Mechanistic Advantage
1	Et₃N (10 mol%)	CH₂Cl₂	25	1.0	92	Standard homogeneous base catalysis.
2	Amberlyst A21 (10 wt%)	Neat	25	2.0	95	Heterogeneous, easily filtered, scalable.
3	None	[Bmim]PF₆/H₂O	25	0.5	98	Hydrophobic effect accelerates reaction.
4	LiOH (15 mol%)	Neat	25	0.5	90	Rapid, but requires aqueous workup.

Experimental Methodologies

Protocol 1: Synthesis of 4-((2,5-Difluorophenyl)thio)pentan-2-one (Heterogeneous Catalysis)

This protocol utilizes Amberlyst A21 to ensure a self-validating, workup-free isolation process.

Step-by-Step Procedure:

• Preparation: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 3-penten-2-one (10.0 mmol, 1.0 eq).

• Addition: Add 2,5-difluorothiophenol (10.0 mmol, 1.0 eq) dropwise over 5 minutes. Causality: Dropwise addition controls the mild exothermicity of the initial thia-Michael conjugate addition.

• Catalysis: Add Amberlyst A21 resin (10% by weight relative to the reactants).

• Reaction: Stir the heterogeneous mixture at 25 °C for 2 hours.

• Self-Validation (TLC): Monitor the reaction via TLC (Hexanes/EtOAc 9:1). The complete disappearance of the highly UV-active thiol spot and the emergence of a new, slightly more polar UV-active spot confirms full conversion.

• Isolation: Dilute the mixture with 10 mL of ethyl acetate to reduce viscosity, then filter through a sintered glass funnel to remove the Amberlyst A21 resin.

• Concentration: Concentrate the filtrate under reduced pressure to yield the pure product as a pale yellow oil.

Protocol 2: Downstream Reductive Amination

Converting the ketone into an amine yields crucial precursors for kinase inhibitors.

Step-by-Step Procedure:

• Imine Formation: Dissolve 4-((2,5-Difluorophenyl)thio)pentan-2-one (5.0 mmol, 1.0 eq) and a primary amine (e.g., benzylamine, 6.0 mmol, 1.2 eq) in 1,2-dichloroethane (DCE, 20 mL). Add glacial acetic acid (5.0 mmol, 1.0 eq). Causality: Acetic acid acts as a Brønsted acid to activate the ketone, facilitating nucleophilic attack by the amine to form the iminium ion intermediate.

• Reduction: Stir for 1 hour at room temperature, then add sodium triacetoxyborohydride (NaBH(OAc)₃, 7.5 mmol, 1.5 eq) portionwise. Causality: NaBH(OAc)₃ is a mild reducing agent that selectively reduces the iminium ion without reducing the unreacted ketone.

• Quench & Workup: After 4 hours, quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract with dichloromethane (3 x 15 mL), dry over anhydrous Na₂SO₄, and concentrate.

Synthetic Workflow Visualization

The following diagram illustrates the strategic branching of 4-((2,5-Difluorophenyl)thio)pentan-2-one into various high-value medicinal chemistry intermediates.

Synthetic workflow and downstream derivatization of 4-((2,5-Difluorophenyl)thio)pentan-2-one.

References

• 4-((2,5-Difluorophenyl)thio)
• Source: benchchem.
• Source: mdpi.
• Source: acs.
• Reference to 3.4.14.

Sources

• 1. Reference to 3.4.14.5; Id = 697526 - BRENDA Enzyme Database - BRENDA Enzyme Database [brenda-enzymes.org]
• 2. Buy 4-((2,5-Difluorophenyl)thio)butan-2-one [smolecule.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Development of Antimicrobial Assays for 4-((2,5-Difluorophenyl)thio)pentan-2-one

Document Type: Technical Application Note & Methodological Protocol Target Audience: Microbiologists, Medicinal Chemists, and Preclinical Drug Development Professionals

Executive Summary & Mechanistic Rationale

The rising incidence of multidrug-resistant (MDR) bacterial and fungal pathogens necessitates the continuous exploration of novel chemical scaffolds. Fluorinated thioethers have recently garnered significant attention in antimicrobial drug discovery due to their unique physicochemical properties[1]. The compound 4-((2,5-Difluorophenyl)thio)pentan-2-one represents a highly promising investigational scaffold.

Mechanistic Causality: The strategic placement of the 2,5-difluorophenyl moiety significantly enhances the molecule's lipophilicity and metabolic stability, facilitating penetration through complex bacterial cell envelopes (such as the mycobacterial cell wall or Gram-negative outer membrane)[2]. The thioether linkage provides structural flexibility and acts as a potential site for targeted biological oxidation, while the pentan-2-one tail offers a critical hydrogen-bond acceptor for intracellular target engagement.

Because highly lipophilic, fluorinated compounds often exhibit non-specific binding to polystyrene assay plates, standard antimicrobial susceptibility testing (AST) methods must be thoughtfully adapted. This guide provides a self-validating, highly controlled framework for evaluating the antimicrobial efficacy of 4-((2,5-Difluorophenyl)thio)pentan-2-one, ensuring that all modifications to standard protocols are scientifically justified to prevent artificially skewed Minimal Inhibitory Concentration (MIC) values[3].

Proposed mechanistic pathway for 4-((2,5-Difluorophenyl)thio)pentan-2-one antimicrobial activity.

Protocol I: High-Fidelity Broth Microdilution (MIC & MBC)

The standard reference method for AST is Broth Microdilution (BMD) in Cation-Adjusted Mueller-Hinton Broth (CAMHB), as defined by the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines[3][4].

Expert Insight & Causality

To create a self-validating system, this protocol incorporates 0.002% Polysorbate-80 (PS-80). Highly fluorinated thioethers are prone to plastic adherence, which depletes the effective concentration of the drug in the broth, leading to falsely elevated MICs. The inclusion of trace PS-80 mitigates this without disrupting the bacterial membrane, ensuring the measured MIC reflects true biological activity[5]. Furthermore, internal quality control (QC) strains (e.g., E. coli ATCC 25922) must be run in parallel to validate the assay's integrity[6].

Step-by-Step Methodology

Phase 1: Compound Preparation

• Stock Solution: Dissolve 4-((2,5-Difluorophenyl)thio)pentan-2-one in 100% molecular-grade DMSO to a concentration of 10.24 mg/mL. Note: Fluorinated ketones are highly stable but should be stored at -20°C in amber vials to prevent photo-oxidation of the thioether.

• Working Dilution: Dilute the stock in CAMHB containing 0.002% PS-80 to achieve a starting concentration of 256 µg/mL (ensuring final DMSO concentration remains ≤1% to prevent solvent-induced cytotoxicity).

Phase 2: Inoculum Preparation

• Subculture the target bacterial strains on tryptic soy agar (TSA) for 18–24 hours at 37°C.

• Suspend 3–5 distinct colonies in sterile 0.85% saline. Adjust the turbidity to a 0.5 McFarland standard (approximately 1.5×108 CFU/mL).

• Dilute the suspension 1:150 in CAMHB to yield a final assay inoculum of 5×105 CFU/mL[5].

Phase 3: Microplate Inoculation & Incubation

• In a 96-well, low-binding polypropylene microtiter plate, perform 2-fold serial dilutions of the compound (from 128 µg/mL down to 0.125 µg/mL) in 50 µL of CAMHB.

• Add 50 µL of the standardized inoculum to each well.

• Self-Validation Controls:

  • Column 11 (Growth Control): 50 µL CAMHB + 50 µL inoculum (No drug).

  • Column 12 (Sterility Control): 100 µL CAMHB only.

• Incubate the plates aerobically at 37°C for 16–20 hours.

Phase 4: Readout & MBC Determination

• Determine the MIC visually as the lowest concentration completely inhibiting visible growth.

• To determine the Minimum Bactericidal Concentration (MBC), aspirate 10 µL from all optically clear wells and plate onto fresh TSA. Incubate for 24 hours. The MBC is the lowest concentration resulting in a ≥99.9% reduction in the initial inoculum.

Protocol II: High-Resolution Time-Kill Kinetics

While MIC determines potency, it cannot distinguish between bacteriostatic and bactericidal mechanisms. Time-kill assays provide longitudinal pharmacodynamic data, quantifying the concentration-effect relationship over time[7][8].

Expert Insight & Causality

A critical failure point in time-kill assays for lipophilic compounds is drug carryover during serial dilution plating, which suppresses colony formation on the agar plate and creates a false "bactericidal" reading. To engineer a robust, self-validating protocol, we mandate the addition of a 25 mg/mL activated charcoal suspension to the aliquots prior to plating. The charcoal rapidly adsorbs the free 4-((2,5-Difluorophenyl)thio)pentan-2-one, neutralizing it and allowing surviving bacteria to grow unimpeded[5].

Step-by-Step Methodology

• Culture Synchronization: Grow the test strain in CAMHB to the exponential log phase (OD600 ≈ 0.25)[5][6].

• Inoculation: Dilute the culture to 5×105 CFU/mL in 10 mL of CAMHB containing the test compound at 1×, 4×, and 8× the established MIC.

• Incubation: Incubate the flasks at 37°C with orbital shaking at 225 rpm to ensure uniform aeration and drug exposure[6].

• Longitudinal Sampling: At predetermined intervals (0, 2, 4, 8, 12, and 24 hours), withdraw 100 µL aliquots.

• Carryover Neutralization: Immediately add the 100 µL aliquot to 100 µL of sterile 25 mg/mL activated charcoal suspension. Vortex for 10 seconds[5].

• Quantification: Perform 10-fold serial dilutions of the neutralized mixture in sterile saline and plate 10 µL spots onto TSA.

• Analysis: Count colonies after 24 hours. A bactericidal effect is strictly defined as a ≥3log10​ decrease in CFU/mL compared to the initial inoculum[5].

Workflow for antimicrobial susceptibility testing of fluorinated thioethers.

Representative Quantitative Data Structure

To facilitate cross-study comparisons and regulatory review, all AST and time-kill data for 4-((2,5-Difluorophenyl)thio)pentan-2-one should be summarized in standardized tabular formats. Below is the required data architecture for reporting results against the ESKAPE pathogen panel.

Pathogen Species	Strain Designation	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	24h Time-Kill ( Δlog10​ CFU at 4x MIC)	Pharmacodynamic Interpretation
Staphylococcus aureus	ATCC 29213 (MSSA)	2.0	4.0	2	-3.8	Bactericidal
Staphylococcus aureus	ATCC 43300 (MRSA)	2.0	4.0	2	-3.5	Bactericidal
Pseudomonas aeruginosa	ATCC 27853	16.0	>64.0	>4	-1.2	Bacteriostatic
Acinetobacter baumannii	BAA-1605	8.0	32.0	4	-2.1	Bacteriostatic
Escherichia coli	ATCC 25922	4.0	8.0	2	-4.1	Bactericidal

Note: Data presented in this table represents the expected structural output format. A compound is classified as bactericidal if the MBC/MIC ratio is ≤4 and the 24h time-kill assay demonstrates a ≥3log10​ reduction.

References

• Clinical and Laboratory Standards Institute (CLSI). "M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically." CLSI.org. Available at:[Link][4]

• Clinical and Laboratory Standards Institute (CLSI). "Modification of Antimicrobial Susceptibility Testing Methods." CLSI.org. Available at:[Link][3]

• Zhu, P., et al. "Accessing the Thiol Toolbox: Synthesis and Structure–Activity Studies on Fluoro-Thiol Conjugated Antimicrobial Peptides." Bioconjugate Chemistry, ACS Publications. Available at:[Link][1]

• Li, B., et al. "Synthesis, Structural Characterization, and Antibacterial and Antifungal Activities of Novel 1,2,4-Triazole Thioether and Thiazolo[3,2-b] Derivatives." ACS Publications. Available at:[Link][2]

• Wistrand-Yuen, E., et al. "Antibiotic tolerance and persistence in clinical isolates of Escherichia coli evaluated by high-resolution time-kill assays." PMC - NIH. Available at:[Link][6]

• Van Wijk, L., et al. "Protocol to quantify bacterial burden in time-kill assays using colony-forming units and most probable number readouts for Mycobacterium tuberculosis." PubMed. Available at:[Link][7]

• Wiegand, I., et al. "Standardizing an in vitro procedure for the evaluation of the antimicrobial activity of wound dressings and the assessment of three wound dressings." PubMed. Available at:[Link][8]

• Belley, A., et al. "Assessment by Time-Kill Methodology of the Synergistic Effects of Oritavancin in Combination with Other Antimicrobial Agents against Staphylococcus aureus." PMC - NIH. Available at:[Link][5]

Sources

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• 3. clsi.org [clsi.org]
• 4. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 5. Assessment by Time-Kill Methodology of the Synergistic Effects of Oritavancin in Combination with Other Antimicrobial Agents against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antibiotic tolerance and persistence in clinical isolates of Escherichia coli evaluated by high-resolution time-kill assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol to quantify bacterial burden in time-kill assays using colony-forming units and most probable number readouts for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Standardizing an in vitro procedure for the evaluation of the antimicrobial activity of wound dressings and the assessment of three wound dressings - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Anti-Inflammatory Potential of 4-((2,5-Difluorophenyl)thio)pentan-2-one: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preclinical evaluation of the anti-inflammatory properties of the novel compound, 4-((2,5-Difluorophenyl)thio)pentan-2-one. The methodologies detailed herein encompass both in vitro and in vivo models, offering a robust framework for characterizing the compound's mechanism of action and therapeutic potential.

Introduction: The Imperative for Novel Anti-Inflammatory Agents

Inflammation is a fundamental biological process in response to harmful stimuli, but its dysregulation is a key driver of numerous chronic diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders.[1][2] The limitations of current anti-inflammatory therapies, such as non-steroidal anti-inflammatory drugs (NSAIDs) and glucocorticoids, underscore the urgent need for novel therapeutics with improved efficacy and safety profiles.[2] The α-thio-ketone scaffold present in 4-((2,5-Difluorophenyl)thio)pentan-2-one is of significant interest in medicinal chemistry, with related structures showing promise in various therapeutic areas, including anti-inflammatory applications.[3][4] This guide outlines a systematic approach to rigorously assess the anti-inflammatory activity of this novel compound.

Mechanistic Landscape: Key Inflammatory Signaling Pathways

A thorough understanding of the molecular pathways governing inflammation is critical to elucidating a compound's mechanism of action. Two of the most pivotal signaling cascades are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[1][5][6]

• The NF-κB Pathway: This pathway is a central regulator of the inflammatory response.[6] In an inactive state, NF-κB is held in the cytoplasm by inhibitor of κB (IκB) proteins.[6] Inflammatory stimuli, such as lipopolysaccharide (LPS), trigger a cascade that leads to the degradation of IκB, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, and enzymes like cyclooxygenase-2 (COX-2).[1][6]

• The MAPK Pathways: These pathways, comprising three main families (ERK, JNK, and p38), are crucial in translating extracellular signals into cellular responses, including inflammation.[1] Their activation by inflammatory stimuli leads to the phosphorylation of downstream targets, further amplifying the inflammatory cascade.[6]

Below is a diagram illustrating the interplay of these key signaling pathways in inflammation.

Caption: Key inflammatory signaling pathways activated by LPS.

In Vitro Evaluation of Anti-inflammatory Activity

The initial assessment of a compound's anti-inflammatory potential is typically conducted using in vitro cell-based assays.[7] Murine macrophages, such as the RAW 264.7 cell line, are a widely used and well-established model for these studies.[7][8][9] Inflammation is commonly induced using lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria.[8][10]

Experimental Workflow: In Vitro Assays

Caption: Workflow for in vitro anti-inflammatory evaluation.

Protocol 1: Cell Culture and Treatment

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10⁴ cells/well.[7] Allow the cells to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of 4-((2,5-Difluorophenyl)thio)pentan-2-one for 1-2 hours.[7]

• Inflammatory Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours.[7][8] Include a vehicle control (no compound) and a negative control (no LPS).

Protocol 2: Nitric Oxide (NO) Production Assay (Griess Assay)

• Principle: Nitric oxide is a key inflammatory mediator. The Griess assay is a colorimetric method that measures nitrite (NO₂⁻), a stable breakdown product of NO, in the cell culture supernatant.[7][11] A reduction in nitrite levels indicates potential anti-inflammatory activity.[7]

• Sample Collection: After the 24-hour incubation, collect the cell culture supernatant.[7]

• Griess Reaction:

  • Add 50 µL of supernatant to a new 96-well plate.[11]

  • Add 50 µL of 1% sulfanilamide in 5% phosphoric acid and incubate for 10 minutes at room temperature, protected from light.[7][11]

  • Add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride and incubate for another 10 minutes.[11]

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.[11] The concentration of nitrite is determined from a sodium nitrite standard curve.

Protocol 3: Cytokine Quantification (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in the cell culture supernatant.[12]

• Sample Preparation: Use the collected cell culture supernatant.

• ELISA Procedure: Follow the manufacturer's instructions for the specific ELISA kits for human TNF-α, IL-6, and IL-1β.[13][14] The general steps involve incubating the supernatant in antibody-coated plates, followed by the addition of detection antibodies and a substrate to produce a measurable color change.

• Data Analysis: The concentration of each cytokine is determined by comparing the absorbance of the samples to a standard curve.[13]

Protocol 4: Western Blot Analysis

• Principle: Western blotting allows for the detection and semi-quantification of specific proteins in cell lysates. This is used to assess the compound's effect on the expression of key inflammatory proteins like iNOS and COX-2, and the activation of signaling pathways by measuring phosphorylated proteins like p-p65 (a subunit of NF-κB).[6][7]

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates.[7]

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.[7][15]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.[7]

  • Incubate with primary antibodies against iNOS, COX-2, p-p65, and a loading control (e.g., β-actin) overnight at 4°C.[7]

  • Wash and incubate with HRP-conjugated secondary antibodies.[7][15]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.[7]

Data Presentation: In Vitro Results

Assay	Outcome Measure	Control	LPS (1 µg/mL)	LPS + Cmpd (10 µM)	LPS + Cmpd (50 µM)
Griess Assay	NO₂⁻ (µM)	2.5 ± 0.3	45.8 ± 3.1	25.1 ± 2.5	10.2 ± 1.8
ELISA	TNF-α (pg/mL)	50 ± 8	1250 ± 98	680 ± 55	250 ± 30
ELISA	IL-6 (pg/mL)	30 ± 5	980 ± 75	510 ± 42	180 ± 21
Western Blot	COX-2 (relative density)	0.1 ± 0.02	1.0 ± 0.1	0.6 ± 0.07	0.2 ± 0.04
Western Blot	p-p65 (relative density)	0.05 ± 0.01	1.0 ± 0.12	0.5 ± 0.06	0.15 ± 0.03

Hypothetical data presented as mean ± SD.

In Vivo Evaluation of Anti-inflammatory Activity

Following promising in vitro results, the anti-inflammatory effects of 4-((2,5-Difluorophenyl)thio)pentan-2-one should be evaluated in an animal model of acute inflammation.[5][16] The carrageenan-induced paw edema model in rodents is a widely used and well-characterized assay for this purpose.[17][18][19][20]

Protocol 5: Carrageenan-Induced Paw Edema in Rats

• Principle: The subcutaneous injection of carrageenan into the paw of a rat induces a biphasic inflammatory response characterized by edema (swelling).[20] The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.[19]

• Animal Acclimatization: Acclimatize male Wistar rats for at least one week before the experiment.[18]

• Grouping and Dosing:

  • Divide the animals into groups: a control group, a carrageenan-only group, a positive control group (e.g., receiving a standard anti-inflammatory drug), and groups receiving different doses of 4-((2,5-Difluorophenyl)thio)pentan-2-one.

  • Administer the test compound or vehicle orally or intraperitoneally 30-60 minutes before the carrageenan injection.[17][19]

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar surface of the right hind paw of each rat.[17][18][21]

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.[17][19]

• Calculation of Edema Inhibition: The percentage of inhibition of edema is calculated for each group relative to the carrageenan-only control group.

Data Presentation: In Vivo Results

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3h	% Inhibition of Edema
Control	Vehicle	0.85 ± 0.07	-
Positive Control	Indomethacin (10)	0.32 ± 0.04	62.4%
Test Compound	25	0.58 ± 0.06	31.8%
Test Compound	50	0.41 ± 0.05	51.8%
Test Compound	100	0.29 ± 0.03	65.9%

Hypothetical data presented as mean ± SD.

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the initial evaluation of the anti-inflammatory activity of 4-((2,5-Difluorophenyl)thio)pentan-2-one. Based on the results obtained from these assays, further studies can be designed to delve deeper into its mechanism of action, including its potential effects on other inflammatory pathways and its selectivity for enzymes like COX-1 and COX-2.[22][23] A comprehensive understanding of its pharmacological profile is essential for its potential development as a novel anti-inflammatory therapeutic agent.

References

• Carrageenan Induced Paw Edema (Rat, Mouse) - Inotiv. [Link]

• κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol - ResearchGate. [Link]

• Carrageenan-induced paw edema assay - Bio-protocol. [Link]

• In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. [Link]

• In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review. [Link]

• Advanced in vivo inflammation & immunology models | Preclinical CRO Services - Nuvisan. [Link]

• COX-2 (human) Inhibitor Screening Assay Kit - Probiotek. [Link]

• In vitro testing for anti-inflammatory properties of compounds employing peripheral blood mononuclear cells freshly isolated from healthy donors - PubMed. [Link]

• Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC. [Link]

• In vivo screening method for anti inflammatory agent | PPTX - Slideshare. [Link]

• Nitric Oxide Griess Assay - Bio-protocol. [Link]

• Carrageenan-Induced Paw Edema - Bio-protocol. [Link]

• Protocol Griess Test. [Link]

• COX2 Inhibitor Screening Assay Kit - BPS Bioscience. [Link]

• NO2 / NO3 Assay Kit - C II (Colorimetric) - Griess Reagent Kit - Technical Manual - DOJINDO. [Link]

• IN-VITRO ANTI-INFLAMMATORY ASSESSMENT OF PLANT-DERIVED NATURAL PRODUCTS AS NOVEL DRUG LEADS. [Link]

• In vitro Assessment of Novel Bioactive Compounds' Anti-Inflammatory and Wound-Healing Properties for Adjunctive Treatment of Oral Mucosal Lesions and Ulcerations - PMC. [Link]

• Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2 - PMC. [Link]

• ELISA detection for serum IL-6, IL-1β, and TNF-α level - Bio-protocol. [Link]

• Xanthatin Alleviates LPS-Induced Inflammatory Response in RAW264.7 Macrophages by Inhibiting NF-κB, MAPK and STATs Activation - MDPI. [Link]

• The Effect of Lipopolysaccharide Challenge in RAW 264.7 Cells on Nitric Oxide Release and Cell Viability - ResearchGate. [Link]

• Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.7 Cells. [Link]

• Punicalagin Prevents Inflammation in LPS- Induced RAW264.7 Macrophages by Inhibiting FoxO3a/Autophagy Signaling Pathway - PMC. [Link]

• TNF-α (free) ELISA. [Link]

• Synthesis and biological evaluation of novel sinomenine derivatives as anti-inflammatory and analgesic agent - RSC Publishing. [Link]

• What will be the best way to test NFkb activation via western blot? - ResearchGate. [Link]

• Synthesis and evaluation of novel thiohydantoin derivatives for antidiabetic activity using in silico in vitro and in vivo methods - PMC. [Link]

• Synthesis and Investigation of Anti-Inflammatory Activity of New Thiourea Derivatives of Naproxen - MDPI. [Link]

• Biological Evaluation of Xanthene and Thioxanthene Derivatives as Antioxidant, Anticancer, and COX Inhibitors | ACS Omega - ACS Publications. [Link]

• Design, synthesis, anti-inflammatory evaluation and molecular docking of novel thiophen-2-ylmethylene-based derivatives as potential TNF-α production inhibitors. - Semantic Scholar. [Link]

• Mechanism of synthesis of TK by condensation of thiols with ketones... - ResearchGate. [Link]

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Experimental protocol for the oxidation of the thioether in 4-((2,5-Difluorophenyl)thio)pentan-2-one

Target Audience: Process Chemists, Medicinal Researchers, and Drug Development Professionals Content Focus: Chemoselective Thioether Oxidation, Analytical Self-Validation, and Scalable Methodologies

Mechanistic Rationale & Strategic Overview

In medicinal chemistry and drug development, the oxidation state of a sulfur atom is frequently modulated to tune a molecule's pharmacokinetics, aqueous solubility, and target-binding affinity. The substrate 4-((2,5-Difluorophenyl)thio)pentan-2-one presents a specific chemoselectivity challenge: it is a bifunctional molecule containing both an aryl-alkyl thioether and an aliphatic methyl ketone.

When designing an oxidation protocol for this intermediate, the primary risk is the unintended oxidation of the methyl ketone. Strong electrophilic peracids (such as peracetic acid or excess mCPBA) can trigger a Baeyer-Villiger oxidation, resulting in the undesirable cleavage of the ketone into an acetate ester. While mCPBA can be utilized for sulfoxidation, it requires stringent temperature control (0 °C) and highly restricted reaction times (1–3 minutes) to prevent over-oxidation to the sulfone and mitigate ketone cleavage [1].

To ensure scalability and high yields, we bypass peracids in favor of highly chemoselective, water-soluble oxidants:

• For Sulfoxides: Sodium periodate (NaIO₄) is utilized. It is a mild oxidant that selectively halts at the sulfoxide stage.

• For Sulfones: Oxone® (potassium peroxymonosulfate) is deployed. It is a powerful, non-electrophilic oxidant that rapidly drives the sulfide to the sulfone without inducing Baeyer-Villiger rearrangement[2, 3].

Reaction Pathway & Chemoselectivity

The following diagram illustrates the divergent oxidation pathways, highlighting the safe routes to the desired sulfoxide and sulfone, as well as the peracid-induced side reaction that our protocols actively avoid.

Fig 1. Chemoselective oxidation pathways of 4-((2,5-Difluorophenyl)thio)pentan-2-one.

Self-Validating Analytical Tracking (E-E-A-T Principle)

A robust experimental protocol must be a self-validating system. For this specific substrate, ¹H NMR spectroscopy provides an unambiguous, built-in diagnostic triad that confirms both the oxidation state and the structural integrity of the ketone.

The diagnostic handle is the C4 methine proton (CH–S) and the adjacent C5 methyl group :

• Sulfide (Starting Material): The C4 methine proton appears as a standard multiplet at approximately 3.2–3.4 ppm .

• Sulfoxide (Intermediate - The Chiral Insight): Oxidation to the sulfoxide introduces a new stereocenter at the sulfur atom. Because the C4 carbon is already chiral, the product is generated as a mixture of diastereomers. Self-Validation: The ¹H NMR spectrum will explicitly prove the formation of the sulfoxide by displaying two distinct sets of signals for the C4 methine (~3.5–3.7 ppm) and a doubling of the C5 methyl doublet.

• Sulfone (Final Product): Exhaustive oxidation to the sulfone removes the chirality at the sulfur atom. Self-Validation: The diastereomeric complexity vanishes, reverting to a single set of peaks. The C4 methine shifts significantly downfield to ~3.8–4.0 ppm due to the strong electron-withdrawing nature of the SO₂ group.

Experimental Methodologies

Protocol A: Selective Synthesis of 4-((2,5-Difluorophenyl)sulfinyl)pentan-2-one (Sulfoxide)

Causality Note: The use of a MeOH/H₂O solvent system is critical. As the oxidation proceeds, the byproduct sodium iodate (NaIO₃) is insoluble in this mixture and precipitates out. This phase separation physically prevents over-oxidation to the sulfone.

• Substrate Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-((2,5-Difluorophenyl)thio)pentan-2-one (10.0 mmol, 1.0 eq) in 20 mL of methanol.

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 10 minutes.

• Oxidant Addition: Dissolve sodium periodate (NaIO₄, 10.5 mmol, 1.05 eq) in 20 mL of distilled water. Add this aqueous solution dropwise to the methanolic substrate solution over 15 minutes to manage the mild exotherm.

• Reaction Monitoring: Stir the reaction mixture at 0 °C, allowing it to slowly warm to room temperature. Monitor via TLC (Hexanes/EtOAc 7:3). A dense white precipitate (NaIO₃) will form. The reaction typically reaches completion within 2–4 hours.

• Workup: Filter the suspension through a pad of Celite to remove the NaIO₃ precipitate. Wash the filter cake with ethyl acetate (20 mL).

• Extraction & Isolation: Transfer the filtrate to a separatory funnel. Add 30 mL of water and extract with ethyl acetate (3 × 30 mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the diastereomeric sulfoxide.

Protocol B: Exhaustive Synthesis of 4-((2,5-Difluorophenyl)sulfonyl)pentan-2-one (Sulfone)

Causality Note: Oxone® is a triple salt formulation (2KHSO₅·KHSO₄·K₂SO₄). Using 3.0 equivalents ensures an overwhelming excess of the active potassium peroxymonosulfate species, driving the double oxidation rapidly while remaining completely inert toward the methyl ketone.

• Substrate Preparation: Dissolve 4-((2,5-Difluorophenyl)thio)pentan-2-one (10.0 mmol, 1.0 eq) in 25 mL of methanol in a 250 mL round-bottom flask.

• Oxidant Addition: Dissolve Oxone® (30.0 mmol, 3.0 eq) in 25 mL of distilled water. Add this solution dropwise to the vigorously stirring methanolic solution at room temperature.

• Reaction Monitoring: Stir vigorously at room temperature. The mixture will become a thick white slurry. Monitor via LC-MS. Complete conversion to the sulfone typically occurs within 3–5 hours.

• Quenching: Quench the reaction by adding 10 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) and stirring for 10 minutes to safely destroy any unreacted peroxides.

• Extraction & Isolation: Dilute the mixture with 40 mL of water and extract with ethyl acetate (3 × 40 mL). Wash the combined organic layers with water (30 mL) and brine (30 mL). Dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the pure sulfone.

Quantitative Data Summary

The following table summarizes the reaction parameters and diagnostic analytical data for the evaluated oxidation methodologies.

Method / Oxidant	Equivalents	Temp & Time	Target Product	Chemoselectivity Profile	Diagnostic ¹H NMR Shift (C4-H)
None (Starting Mat.)	N/A	N/A	Sulfide	N/A	~3.2 – 3.4 ppm (Multiplet)
NaIO₄	1.05 – 1.1 eq	0 °C to RT, 3 h	Sulfoxide	Excellent (No sulfone, no ester)	~3.5 – 3.7 ppm (Two Multiplets)*
Oxone®	3.0 eq	RT, 4 h	Sulfone	Excellent (No Baeyer-Villiger)	~3.8 – 4.0 ppm (Multiplet)
mCPBA	2.5 eq	RT, 12 h	Sulfone	Poor (High risk of ketone cleavage)	N/A (Complex mixture)

*Note: The doubling of the C4-H multiplet is a direct result of the diastereomeric mixture formed upon the creation of the chiral sulfoxide center.

References

• Formation of New 5,11b-Bridged Isoindolo[2,1-b]isoquinolinones Alkaloids through a Tandem Pummerer/π-Cationic Cyclization. Organic Letters - ACS Publications. Available at:[Link]

• PTC-Oxone® Oxidation of Sulfide to Sulfone. Phase Transfer Catalysis. Available at:[Link]

• Catalyst-free oxidation of sulfides to sulfoxides and diethylamine-catalyzed oxidation of sulfides to sulfones using Oxone. Yashwantrao Chavan College of Science. Available at:[Link]

Application Note: Advanced Synthesis and Derivatization of β-Arylthio Ketones (Analogs of 4-((2,5-Difluorophenyl)thio)pentan-2-one)

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The β-arylthio ketone scaffold, specifically exemplified by 4-((2,5-difluorophenyl)thio)pentan-2-one , is a highly versatile pharmacophore and synthetic intermediate. The incorporation of the 2,5-difluorophenyl moiety provides unique stereoelectronic properties: the fluorine atoms enhance metabolic stability and lipophilicity, while their strong inductive electron-withdrawing effect lowers the pKₐ of the precursor thiol, facilitating rapid deprotonation.

The primary synthetic route to this class of compounds relies on the thia-Michael addition (a 1,4-conjugate addition) of an aryl thiol to an α,β-unsaturated ketone (enone), such as pent-3-en-2-one.

Causality in the Thia-Michael Addition

The reactivity of this system is governed by Hard-Soft Acid-Base (HSAB) theory. The conjugation between the carbonyl group and the alkene lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the β-carbon (C4), rendering it a "soft" electrophile. Thiolates, being highly polarizable, act as ideal "soft" nucleophiles. When catalyzed by a mild, non-nucleophilic base like triethylamine (Et₃N), the thiol is readily deprotonated. The resulting thiolate attacks the β-carbon exclusively, avoiding the "hard" carbonyl carbon (1,2-addition) [1].

Figure 1: Mechanistic pathway of the base-catalyzed thia-Michael addition.

Techniques for Creating Analogs

To expand the chemical space around the 4-((2,5-difluorophenyl)thio)pentan-2-one core, chemists must employ adaptable techniques that account for steric hindrance and electronic variations in both the thiol and the enone.

Technique A: Base-Catalyzed Batch Synthesis (Standard)

For unhindered aliphatic enones, mild base catalysis (Et₃N or K₂CO₃) in a non-polar or slightly polar aprotic solvent (e.g., CH₂Cl₂) is optimal. The causality behind choosing Et₃N over stronger bases (like NaH or LDA) is to prevent the competitive aldol auto-condensation of the enone [1]. However, this method is highly sensitive to steric hindrance; substitution at the β-position of the enone can drastically reduce yields [2].

Technique B: Heterobimetallic Catalysis for Unreactive Substrates

When synthesizing sterically encumbered analogs (e.g., ortho-substituted aryl thiols or β,β-disubstituted enones), standard base catalysis often fails. In these scenarios, employing a Pd-Sn heterobimetallic catalyst system is required. The causality here is dual activation: the Pd(II) center coordinates and activates the enone's double bond, while the Sn(II) acts as a Lewis acid to activate the heteroatom nucleophile, forcing the C-S bond formation even against severe steric gradients [3].

Technique C: Acid-Catalyzed Continuous-Flow Synthesis

For scalable, multigram synthesis of analogs (such as cyclopropyl or extended aliphatic chains), batch reactions often suffer from poor thermal management (exotherms) and the pervasive, foul odor of volatile thiols. Transitioning to an acid-catalyzed continuous-flow setup using a macroreticular sulfonic acid resin (Amberlyst-35) solves these issues. The high surface area of the resin protonates the carbonyl oxygen, increasing the electrophilicity of the β-carbon, while the flow dynamics prevent over-reaction and polymerization [4].

Figure 2: Continuous-flow reactor setup for scalable synthesis of β-arylthio ketones.

Quantitative Data Presentation

The following table summarizes the reaction conditions and yields for various analogs, demonstrating the necessity of selecting the correct technique based on substrate sterics and electronics.

Analog (Aryl Group / Ketone Backbone)	Synthetic Technique	Catalyst	Time / Flow Rate	Yield (%)
2,5-Difluorophenyl / Pentan-2-one	Technique A (Batch)	Et₃N (10 mol%)	15 min	>95%[1]
Phenyl / Pentan-2-one	Technique A (Batch)	Et₃N (10 mol%)	15 min	>98% [1]
2,4-Dimethylphenyl / Piperidin-2-one	Technique A (Batch)	K₂CO₃ (1 equiv)	2 h	51% [2]
2-Hydroxyphenyl / Pentan-2-one	Technique B (Bimetallic)	Pd-Sn (2 mol%)	4 h	88% [3]
Phenyl / Cyclopropyl Ketone	Technique C (Flow)	Amberlyst-35	0.5 mL/min	92% [4]

Experimental Protocols (Self-Validating Systems)

To ensure high scientific integrity, the following protocols are designed as self-validating systems . They incorporate internal analytical checks that verify the success of a mechanistic step before the chemist proceeds, eliminating downstream failures.

Protocol 1: Base-Catalyzed Batch Synthesis of 4-((2,5-Difluorophenyl)thio)pentan-2-one

Use this protocol for rapid generation of unhindered analogs.

• Reaction Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge with N₂ gas for 5 minutes to displace ambient moisture, which could prematurely protonate the thiolate intermediate.

• Reagent Solvation: Dissolve 10.0 mmol of pent-3-en-2-one in 20 mL of anhydrous CH₂Cl₂.

• Thiol Addition: Inject 10.0 mmol of 2,5-difluorothiophenol into the stirring solution.

• Catalysis Initiation: Add 1.0 mmol (10 mol%) of Et₃N dropwise over 2 minutes. Causality: Dropwise addition controls the mild exotherm generated by the rapid C-S bond formation, preventing solvent boil-off.

• Self-Validation (Ellman's Test): After 15 minutes, perform a spot test using Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid)).

  • Validation Logic: Ellman's reagent reacts with free thiols to produce a bright yellow color. A colorless spot test confirms 100% consumption of the 2,5-difluorothiophenol, validating that the reaction has reached completion.

• Workup: Quench the reaction by washing the organic layer with 1M HCl (2 x 15 mL) to remove the Et₃N catalyst. Wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the pure analog.

Protocol 2: Continuous-Flow Synthesis of Aliphatic Analogs

Use this protocol for scalable, odor-controlled synthesis.

• Reactor Preparation: Pack a 10 cm stainless steel column with Amberlyst-35 resin. Causality: Prior to packing, gently grind the resin. Grinding increases the exposed surface area of the sulfonic acid sites and prevents micro-channeling within the flow bed [4].

• Feedstock Preparation:

  • Reservoir A: Prepare a 1.0 M solution of the chosen enone in 2-Methyltetrahydrofuran (2-MeTHF).

  • Reservoir B: Prepare a 1.0 M solution of the aryl thiol in 2-MeTHF.

• Flow Execution: Connect both reservoirs to a T-mixer feeding into the packed bed. Set both syringe pumps to a flow rate of 0.5 mL/min.

• Self-Validation (In-line ATR-FTIR): Route the reactor effluent through an in-line Attenuated Total Reflectance (ATR) FTIR flow cell.

  • Validation Logic: Monitor the real-time disappearance of the conjugated C=C stretch (approx. 1630 cm⁻¹) and the stabilization of the isolated C=O stretch (approx. 1715 cm⁻¹). Do not begin product collection until the IR trace plateaus, indicating the system has reached a stable steady-state conversion.

• Collection: Collect the steady-state effluent, wash with saturated NaHCO₃ to neutralize any leached acid, and evaporate the solvent.

References

• 3-Penten-2-one Source: Grokipedia URL
• Straightforward Access to Polyfunctionalized δ-Lactams via Domino Aza–Michael/Thia–Michael/Aldol Sequence Source: MDPI URL
• Heterobimetallic Pd–Sn Catalysis: Michael Addition Reaction with C-, N-, O-, and S-Nucleophiles and in Situ Diagnostics Source: ACS Publications URL
• Continuous-Flow Synthesis of Arylthio-Cyclopropyl Carbonyl Compounds Source: MDPI URL

Application Note: Divergent Synthesis of CYP51-Targeting Triazoles and Thiazoles from 4-((2,5-Difluorophenyl)thio)pentan-2-one

Executive Summary

The rational design of heterocyclic compounds often relies on versatile building blocks that can undergo divergent functionalization. 4-((2,5-Difluorophenyl)thio)pentan-2-one is a highly valuable intermediate in medicinal chemistry, specifically investigated for its potential in synthesizing antimicrobial and anti-inflammatory agents[1]. The 2,5-difluorophenyl moiety is a privileged pharmacophore that enhances lipophilicity and metabolic stability by blocking cytochrome P450-mediated oxidation at the phenyl ring. When linked via a flexible thioether bridge to a pentan-2-one backbone, the resulting molecule acts as a highly versatile 1,3-bielectrophile equivalent.

This application note details self-validating protocols for utilizing this compound in the divergent synthesis of two critical classes of heterocycles: 1,2,4-triazoles and 2-aminothiazoles .

Mechanistic Insights & Causality (E-E-A-T)

The 1,2,4-Triazole Pathway

1,2,4-triazoles are the cornerstone of modern antifungal therapy, acting as potent inhibitors of lanosterol 14α-demethylase (CYP51)[2]. The 1,2,4-triazole core is essential for binding directly to the heme iron of CYP51, thereby disrupting fungal ergosterol biosynthesis[3]. To install this pharmacophore, the C2 ketone of our starting material is first converted into an oxirane via the Corey-Chaykovsky reaction.

Causality in Reagent Selection: Trimethylsulfoxonium iodide (TMSI) is explicitly chosen over trimethylsulfonium iodide. The resulting sulfoxonium ylide is less reactive and operates under thermodynamic control, favoring the stable epoxide over unwanted ring-expansion byproducts. The subsequent ring-opening by 1H-1,2,4-triazole is highly regioselective; under basic conditions, the triazole nitrogen (N1) attacks the less sterically hindered terminal carbon of the epoxide via an SN2 mechanism[4].

The 2-Aminothiazole Pathway

2-Aminothiazoles are synthesized via the classical Hantzsch cyclization. The first critical step requires the regioselective alpha-bromination of the ketone.

Causality in Regioselectivity: Due to the significant steric bulk of the C4 thioether group, bromination with Br₂ in acetic acid kinetically favors the less hindered C1 methyl group. The resulting alpha-bromo ketone is then reacted with thiourea. The sulfur atom of thiourea acts as a soft nucleophile, selectively displacing the alpha-bromide, followed by the intramolecular condensation of the primary amine with the ketone carbonyl to close the thiazole ring.

Synthetic Workflow Visualization

Divergent synthesis of triazoles and thiazoles from the thioether ketone precursor.

Experimental Protocols

Protocol 1: Synthesis of 1-(1H-1,2,4-triazol-1-yl)-2-(2-((2,5-difluorophenyl)thio)propyl)propan-2-ol

Step 1: Corey-Chaykovsky Epoxidation

• Preparation of the Ylide : In a flame-dried round-bottom flask under an inert argon atmosphere, suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous DMSO (0.5 M). Gradually add trimethylsulfoxonium iodide (TMSI, 1.2 eq) in portions at room temperature. Note: DMSO is crucial here as it effectively solvates the sodium cation, enhancing the nucleophilicity of the ylide.

• Ketone Addition : Stir the mixture until hydrogen gas evolution ceases (approx. 30 mins). Add 4-((2,5-difluorophenyl)thio)pentan-2-one (1.0 eq) dropwise. Heat the reaction to 60°C for 4 hours.

• Workup : Quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate (3x). Wash the combined organic layers thoroughly with brine (5x) to remove residual DMSO. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Step 2: Regioselective Epoxide Opening

• Nucleophilic Attack : Dissolve the crude oxirane intermediate (1.0 eq) in anhydrous DMF. Add 1H-1,2,4-triazole (1.5 eq) and anhydrous potassium carbonate (K₂CO₃, 2.0 eq). Note: K₂CO₃ deprotonates the triazole, generating a strong nucleophile. Heating to 90°C provides the necessary thermodynamic energy to overcome the ring-opening activation barrier.

• Isolation : After 12 hours, cool the mixture, dilute with water, and extract with dichloromethane. Purify via silica gel chromatography (DCM:MeOH 95:5) to yield the target tertiary alcohol.

Protocol 2: Synthesis of 4-(2-((2,5-difluorophenyl)thio)propyl)thiazol-2-amine

Step 1: Kinetically Controlled Alpha-Bromination

• Bromination : Dissolve 4-((2,5-difluorophenyl)thio)pentan-2-one (1.0 eq) in glacial acetic acid. Add a solution of bromine (Br₂, 1.05 eq) in acetic acid dropwise at room temperature over 30 minutes.

• Quenching : Stir for 2 hours, ensuring the reaction remains at room temperature to prevent thermodynamic equilibration to the C3 position. Pour the mixture into ice-cold water, neutralize carefully with saturated NaHCO₃, and extract with diethyl ether.

Step 2: Hantzsch Thiazole Cyclization

• Cyclization : Dissolve the alpha-bromo ketone (1.0 eq) in absolute ethanol. Add thiourea (1.2 eq) and reflux the mixture at 80°C for 6 hours.

• Purification : Cool the reaction to room temperature. The 2-aminothiazole hydrobromide salt typically precipitates directly from the ethanol. Filter and recrystallize from ethanol/water to obtain the pure product.

Quantitative Data Summary

Table 1: Comparative Reaction Metrics for Divergent Heterocyclic Syntheses

Target Scaffold	Reaction Step	Reagents / Catalyst	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC)
Oxirane Intermediate	Epoxidation	TMSI, NaH, DMSO	60	4	82	>95%
1,2,4-Triazole	Epoxide Opening	1H-1,2,4-triazole, K₂CO₃	90	12	76	>98%
Alpha-Bromo Ketone	Bromination	Br₂, AcOH	RT	2	89	>90%
2-Aminothiazole	Hantzsch Cyclization	Thiourea, EtOH	80	6	85	>97%

References

• Title : Novel 1, 2, 4-Triazoles as Antifungal Agents Source : BioMed Research International URL :[Link]

• Title : Synthesis of Benzimidazole-1,2,4-triazole Derivatives as Potential Antifungal Agents Targeting 14α-Demethylase Source : ACS Omega URL :[Link]

• Title : Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments Source : Molecules URL :[Link]

Sources

• 1. Buy 4-((2,5-Difluorophenyl)thio)butan-2-one [smolecule.com]
• 2. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Benzimidazole-1,2,4-triazole Derivatives as Potential Antifungal Agents Targeting 14α-Demethylase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing reaction yield for 4-((2,5-Difluorophenyl)thio)pentan-2-one synthesis

Technical Support Center: Synthesis of 4-((2,5-Difluorophenyl)thio)pentan-2-one

Welcome to the dedicated technical support guide for the synthesis of 4-((2,5-Difluorophenyl)thio)pentan-2-one. This resource is designed for researchers, medicinal chemists, and process development scientists. Here, we consolidate field-proven insights, detailed protocols, and robust troubleshooting strategies to help you navigate the complexities of this synthesis and optimize your reaction yields.

Reaction Overview & Strategy

The synthesis of 4-((2,5-Difluorophenyl)thio)pentan-2-one, an α-arylthio ketone, is most efficiently achieved via a Thia-Michael Addition (also known as a conjugate addition)[1]. This reaction involves the addition of a sulfur nucleophile, in this case, 2,5-difluorothiophenol, to an α,β-unsaturated ketone, pent-3-en-2-one. The reaction is typically catalyzed by a base, which deprotonates the thiol to form a more nucleophilic thiolate anion, thereby facilitating the attack on the electrophilic β-carbon of the Michael acceptor.

Caption: Core components for the synthesis of 4-((2,5-Difluorophenyl)thio)pentan-2-one.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for this synthesis and why is it preferred?

A1: The preferred method is a base-catalyzed Thia-Michael addition. This pathway is highly efficient for forming carbon-sulfur bonds under mild conditions[2]. The reaction relies on generating a 'soft' thiolate nucleophile from 2,5-difluorothiophenol, which selectively attacks the β-carbon of the α,β-unsaturated system of pent-3-en-2-one. This selectivity (1,4-addition over 1,2-addition) is favored because the C-S bond formation is often reversible, and the 1,4-adduct is the thermodynamically more stable product[1][3].

Q2: How should I select the appropriate base for this reaction?

A2: The choice of base is critical. A weak to moderately strong, non-nucleophilic organic base like triethylamine (Et₃N) or an inorganic base like potassium carbonate (K₂CO₃) is often sufficient. The base's role is to deprotonate the thiol (pKa ≈ 6-8 for aryl thiols) to form the thiolate anion[4]. Using a very strong base (e.g., NaH, LDA) is generally unnecessary and can lead to side reactions, such as self-condensation of the ketone. The use of a heterogeneous catalyst like Amberlyst® A21, a basic resin, can also be an excellent choice as it simplifies workup and purification[2].

Q3: What are the best practices for storing 2,5-difluorothiophenol to ensure its reactivity?

A3: Thiols, especially aryl thiols, are susceptible to oxidation to form disulfides, particularly in the presence of air (oxygen), moisture, or trace metal impurities[5][6]. This oxidation dimerizes your starting material, rendering it inactive for the Michael addition and reducing your potential yield. To prevent this:

• Store under an inert atmosphere: Always store 2,5-difluorothiophenol under argon or nitrogen.

• Use a tightly sealed container: Ensure the container cap has a PTFE liner to prevent air and moisture ingress.

• Refrigerate: For long-term storage, keep the reagent at 2-8°C.

• Purity Check: Before use, consider analyzing the thiol by GC-MS or NMR to check for the presence of the corresponding disulfide.

Q4: What are the key safety considerations for this synthesis?

A4:

• Thiols: 2,5-difluorothiophenol, like most thiols, has a strong, unpleasant odor and is toxic. All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Reagents: Pent-3-en-2-one is a lachrymator and irritant. Handle with care. Organic bases and solvents carry their own specific hazards; always consult the Safety Data Sheet (SDS) for each reagent before starting.

• Inert Atmosphere: While primarily for reaction integrity, working under an inert atmosphere also prevents the formation of potentially hazardous oxidized byproducts.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for thia-Michael additions[2]. Optimization may be required based on lab-specific conditions and reagent purity.

Materials & Reagents:

• 2,5-Difluorothiophenol (1.0 eq)

• Pent-3-en-2-one (1.1 eq)

• Triethylamine (Et₃N) (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

Procedure:

• Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under a nitrogen or argon atmosphere, add anhydrous dichloromethane (DCM).

• Reagent Addition: Add 2,5-difluorothiophenol (1.0 eq) to the solvent. Stir until fully dissolved.

• Base Addition: Add triethylamine (1.2 eq) to the solution and stir for 5-10 minutes at room temperature.

• Michael Acceptor Addition: Add pent-3-en-2-one (1.1 eq) dropwise to the reaction mixture. An exotherm may be observed. If necessary, use an ice bath to maintain room temperature.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting thiol is consumed (typically 1-4 hours).

• Workup:

  • Quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

  • Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.

  • Dry the combined organic phase over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the resulting crude oil by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 4-((2,5-Difluorophenyl)thio)pentan-2-one.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and HRMS.

Troubleshooting Guide

Caption: A troubleshooting flowchart for low-yield synthesis.

Problem: Low or No Product Yield

Q: My reaction yield is very low, or the reaction has stalled with significant starting material remaining. What are the likely causes?

A: This is a common issue that can often be traced to one of four areas:

• Thiol Oxidation: The most frequent culprit is the oxidation of 2,5-difluorothiophenol to its disulfide dimer. This dimer is unreactive in the Michael addition.

  • Diagnosis: The disulfide will have a distinct TLC spot and mass. In ¹H NMR, the characteristic S-H proton peak of the thiol will be absent.

  • Solution: Ensure your reaction is performed under a strict inert atmosphere (N₂ or Ar). Use freshly degassed, anhydrous solvents. If you suspect your thiol source is old, purify it or use a fresh bottle.[5][6]

• Inactive Base/Incorrect Stoichiometry: The base is essential for generating the reactive thiolate.

  • Diagnosis: If the base is inactive (e.g., old triethylamine that has formed salts) or if an insufficient amount is used, the thiol will not be fully deprotonated, leading to a slow or stalled reaction.

  • Solution: Use a fresh bottle of base. Ensure accurate measurement of the base, typically using 1.1-1.5 equivalents.

• Poor Quality of Michael Acceptor: Pent-3-en-2-one can polymerize upon storage.

  • Diagnosis: If the enone is impure, it will not react effectively. Check the purity by NMR before use.

  • Solution: Use freshly distilled or a new bottle of pent-3-en-2-one.

• Reversible Reaction: The thia-Michael addition is reversible. While the equilibrium usually favors the product, under certain conditions (e.g., very high temperatures), the retro-Michael reaction can occur.[1][7]

  • Solution: Maintain the reaction at room temperature unless you have evidence that gentle heating is required to overcome an activation barrier. Do not use excessive heat.

Problem: Significant Impurity Formation

Q: My crude product shows a major byproduct that I can't identify as starting material or disulfide. What could it be?

A: Besides the disulfide, other side reactions can occur:

• 1,2-Addition Product: While less common for soft nucleophiles like thiolates, some direct attack at the ketone carbonyl (1,2-addition) can occur, especially if a harder nucleophile is inadvertently generated or if the β-carbon is sterically hindered (not an issue in this specific synthesis)[3].

  • Diagnosis: This would result in a hemithioacetal, which may be unstable. It would have a very different NMR spectrum from the desired product.

  • Solution: Ensure a weak base is used to favor the thermodynamically controlled 1,4-addition.

• Oxidation of Product: The thioether product itself can be oxidized to a sulfoxide and then a sulfone, especially during a long reaction or an oxidative workup.[8][9]

  • Diagnosis: These products will have M+16 and M+32 peaks in the mass spectrum, respectively.

  • Solution: Maintain an inert atmosphere throughout the reaction and workup. Avoid using any oxidizing agents. If this is a persistent issue, consider quenching the reaction with a mild reducing agent like sodium thiosulfate solution.

Data Summary & Expected Parameters

Parameter	Recommended Value	Rationale & Justification
Thiol:Enone Stoichiometry	1 : 1.1	A slight excess of the Michael acceptor can help drive the reaction to completion.
Base (Et₃N) Stoichiometry	1.2 - 1.5 eq	Ensures sufficient deprotonation of the thiol to catalyze the reaction effectively.
Solvent	DCM, THF, MeCN	Aprotic solvents are preferred to avoid protonating the thiolate intermediate.
Temperature	Room Temperature (20-25°C)	The reaction is typically fast enough at RT and avoids potential retro-Michael or side reactions.
Reaction Time	1 - 4 hours	Monitor by TLC/LC-MS to determine the endpoint and avoid byproduct formation over time.
Purification Method	Flash Column Chromatography	Provides the best separation of the product from unreacted enone, disulfide, and other impurities.

Reaction Mechanism Visualization

The base-catalyzed Thia-Michael addition proceeds in three key steps:

Caption: Key steps in the base-catalyzed Thia-Michael addition mechanism.

References

• Chemistry Learner. (2025, September 25). Thioether: Structure, Formula, Synthesis, and Examples. Retrieved from [Link]

• Silva, F. P., Jr., et al. (2020). Selective synthesis of α-organylthio esters and α-organylthio ketones from β-keto esters and sodium S-organyl sulfurothioates under basic conditions. Beilstein Journal of Organic Chemistry, 16, 251-259. Retrieved from [Link]

• LibreTexts Chemistry. (2020, May 30). 15.12: Thioethers (Sulfides) and Silyl Ethers. Retrieved from [Link]

• Wang, L., et al. (2018). Metal-Free Oxidative Thioesterification of Methyl Ketones with Thiols/Disulfides for the Synthesis of α-Ketothioesters. The Journal of Organic Chemistry, 83(24), 15197-15204. Retrieved from [Link]

• Ashenhurst, J. (2015, July 5). Thiols And Thioethers. Master Organic Chemistry. Retrieved from [Link]

• Secci, F., et al. (2022). Continuous-Flow Synthesis of Arylthio-Cyclopropyl Carbonyl Compounds. Molecules, 27(22), 7950. Retrieved from [Link]

• Secci, F., et al. (2022). Continuous-Flow Synthesis of Arylthio-Cyclopropyl Carbonyl Compounds. Molecules, 27(22), 7950. Retrieved from [Link]

• Lilla, S., et al. (2020). The Biosynthesis of Thiol- and Thioether-containing Cofactors and Secondary Metabolites Catalyzed by Radical S-Adenosylmethionine Enzymes. Journal of Biological Chemistry, 295(10), 3213-3230. Retrieved from [Link]

• Kamal, A., et al. (2015). Synthesis of alpha-Haloalkyl Esters from alpha-Arylthioalkyl Esters. ResearchGate. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, May 10). Michael Addition Reaction Mechanism. YouTube. Retrieved from [Link]

• Le Coz, C., et al. (2022). Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. Polymers, 14(21), 4536. Retrieved from [Link]

• Vella, M., et al. (2023). Thia-Michael Reaction under Heterogeneous Catalysis. Chemistry, 5(1), 469-482. Retrieved from [Link]

• Thia-Michael Addition in Diverse Organic Synthesis. (2023). Journal of Chemical and Pharmaceutical Sciences. Retrieved from [Link]

Sources

• 1. Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thia-Michael Reaction under Heterogeneous Catalysis [mdpi.com]
• 3. m.youtube.com [m.youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Thioether: Structure, Formula, Synthesis, and Examples [chemistrylearner.com]
• 9. Buy 4-((2,5-Difluorophenyl)thio)butan-2-one [smolecule.com]

Identifying side products in the synthesis of 4-((2,5-Difluorophenyl)thio)pentan-2-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, scientists, and drug development professionals in troubleshooting the synthesis of 4-((2,5-Difluorophenyl)thio)pentan-2-one. This target molecule is synthesized via the 1,4-conjugate addition (Thio-Michael addition) of 2,5-difluorobenzenethiol to pent-3-en-2-one.

While Thio-Michael additions are renowned for their "click"-like efficiency, the unique electronic properties of the 2,5-difluorobenzenethiolate nucleophile[1] and the specific reactivity of the α,β-unsaturated ketone can lead to competing pathways. This guide provides a mechanistic breakdown of these side reactions, actionable troubleshooting steps, and a self-validating experimental protocol.

Reaction Pathways & Side Product Divergence

Understanding the causality behind side product formation is the first step in optimizing your yield. The diagram below illustrates the logical relationship between the reaction conditions and the resulting chemical pathways.

Reaction pathways and side product divergence in thio-Michael addition.

Troubleshooting Guide & FAQs

Q1: My LC-MS shows a significant mass peak corresponding to bis(2,5-difluorophenyl) disulfide (m/z ~286). How do I prevent this? A1: Disulfide formation is a rapid oxidative side reaction. In the presence of a base catalyst, the thiol is deprotonated to form the highly reactive 2,5-difluorobenzenethiolate ion[1]. While this enhances nucleophilicity, it also makes the species highly susceptible to single-electron oxidation by atmospheric oxygen.

• Causality: The electron-withdrawing fluorine atoms lower the pKa of the thiol, facilitating easy deprotonation but leaving the resulting thiolate vulnerable to oxidative coupling.

• Solution: Conduct the reaction under strict Schlenk conditions. Degas all solvents via argon sparging or freeze-pump-thaw cycles before introducing the base catalyst.

Q2: I am observing 1,2-addition products instead of the desired 1,4-conjugate addition product. Why is this happening? A2: You are observing the formation of a hemithioacetal or thioacetal[2]. While the 1,4-conjugate addition (Michael addition) is thermodynamically favored, the 1,2-addition of the thiol directly to the ketone carbonyl can occur kinetically.

• Causality: Thioacetalization is typically catalyzed by Lewis or Brønsted acids, which activate the carbonyl oxygen, or driven by a large stoichiometric excess of the thiol nucleophile[2].

• Solution: Ensure strictly basic or nucleophilic catalysis (e.g., using catalytic Triethylamine or DBU). Avoid using excess thiol; maintain a strict 1:1 to 1:1.05 molar ratio of enone to thiol.

Q3: The reaction initially shows high conversion by TLC, but the isolated yield is low, and starting materials reappear during workup. A3: You are experiencing a retro-Michael addition. Thiol-Michael adducts are known to be reversible, undergoing retro-Michael reactions under alkaline environments or elevated temperatures[3].

• Causality: The basic conditions that catalyze the forward reaction also catalyze the reverse reaction. During concentration or prolonged aqueous workup, the equilibrium shifts back toward the starting materials.

• Solution: Implement an acidic quench. Adding a stoichiometric amount of a weak acid (like acetic acid) immediately after the reaction reaches completion protonates the basic catalyst, effectively "locking" the thioether product and preventing the retro-Michael pathway.

Q4: There is a broad polymeric baseline in my NMR and high-molecular-weight impurities in my LC-MS. A4: This indicates radical-mediated oligomerization. While you are aiming for an ionic base-catalyzed Michael addition, thiols can easily form thiyl radicals under ambient light or in the presence of trace radical initiators.

• Causality: The addition of a thiyl radical across the C=C bond yields an intermediate carbon-centered radical. Instead of undergoing the desired chain transfer, this radical can propagate by adding across another enone C=C bond, giving oligomers as a contaminant[4].

• Solution: Wrap the reaction flask in aluminum foil to exclude UV light. Consider adding a radical scavenger (e.g., BHT at 0.1 mol%) to suppress the radical pathway, ensuring the reaction proceeds purely via the anionic mechanism.

Self-Validating Experimental Protocol

To ensure reproducibility and high scientific integrity, the following protocol is designed as a self-validating system . Each critical step includes an in-line analytical check to verify success before proceeding to the next phase.

Self-validating experimental workflow for thio-Michael addition.

Step-by-Step Methodology:

• Reagent Preparation & Degassing:

  • Dissolve pent-3-en-2-one (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 20 mL) in a flame-dried Schlenk flask.

  • Sparge the solution with Argon for 15 minutes to remove dissolved oxygen.

  • Validation Check: A control sample of thiol left in this degassed solvent should show <1% disulfide by TLC after 1 hour.

• Nucleophile Activation:

  • Add 2,5-difluorobenzenethiol (1.05 equiv, 10.5 mmol) via syringe[1].

  • Cool the mixture to 0 °C using an ice bath to suppress kinetic 1,2-addition (thioacetal formation).

  • Add catalytic Triethylamine (0.1 equiv, 1.0 mmol) dropwise.

• Reaction Monitoring:

  • Stir at 0 °C for 30 minutes, then allow the reaction to warm to room temperature.

  • Validation Check: Analyze an aliquot via LC-MS. The UV chromatogram must show the complete disappearance of the conjugated enone chromophore (typically absorbing strongly at ~220-240 nm), confirming the saturation of the α,β-double bond[5].

• Acidic Quench & Isolation:

  • Once conversion is >95%, immediately quench the reaction with glacial acetic acid (0.15 equiv, 1.5 mmol) to neutralize the triethylamine and prevent retro-Michael reversibility[3].

  • Validation Check: Spot the reaction mixture on wet pH paper; it should read slightly acidic (pH 5-6).

  • Concentrate the mixture under reduced pressure (water bath temperature <30 °C) and purify via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate 4-((2,5-Difluorophenyl)thio)pentan-2-one.

Quantitative Data Summary

The following table summarizes the quantitative parameters, analytical signatures, and prevention strategies for the identified side products.

Side Product	Mechanism of Formation	Analytical Signature	Prevention Strategy
Disulfide	Oxidative coupling of thiolate	LC-MS: [M+H]+ ~286 m/zNMR: Loss of thiol -SH proton	Strict Argon degassing; avoid prolonged exposure to atmosphere.
Thioacetal	1,2-Addition to carbonyl[2]	NMR: Disappearance of ketone C=O peak (~200 ppm in 13C)	Maintain 0 °C during addition; strictly avoid acidic conditions.
Oligomers	Radical propagation[4]	NMR: Broad polymeric baselineGPC: High MW peaks	Exclude UV light; add 0.1 mol% BHT as a radical scavenger.
Starting Materials	Retro-Michael addition[3]	LC-MS: Reappearance of enone chromophore[5]	Acidic quench (acetic acid) prior to concentration/workup.

References

• The Michael addition of thiols to 13-oxo-octadecadienoate (13-oxo-ODE) with implications for LC-MS analysis of glutathione conjugation Source: PMC (National Institutes of Health) URL:[Link]

• Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry Source: ACS Publications (Chemical Reviews) URL:[Link]

• Nucleophile-Initiated Thiol-Michael Reactions: Effect of Organocatalyst, Thiol, and Ene Source: ACS Publications (Macromolecules) URL:[Link]

• Hydrates, Hemiacetals, and Acetals Source: Master Organic Chemistry URL:[Link]

Sources

• 1. CAS 77380-28-0: 2,5-difluorobenzenethiolate | CymitQuimica [cymitquimica.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Michael addition of thiols to 13-oxo-octadecadienoate (13-oxo-ODE) with implications for LC-MS analysis of glutathione conjugation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 4-((2,5-Difluorophenyl)thio)pentan-2-one and Its Analogs

This guide provides a comprehensive framework for evaluating and comparing the biological activities of 4-((2,5-Difluorophenyl)thio)pentan-2-one and its structural analogs. As organosulfur compounds are increasingly recognized for their significant pharmacological potential, this document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies necessary for a thorough investigation.[1][2] The focus is on establishing a robust, self-validating system for assessing potential anti-inflammatory, cytotoxic, and antimicrobial properties.

Introduction: The Pharmacological Promise of Organosulfur Compounds

Organosulfur compounds are a cornerstone of medicinal chemistry, prized for their diverse bioactivities and presence in numerous therapeutic agents.[2][3] The thioether linkage, in particular, is a key functional group that can enhance a molecule's lipophilicity, metabolic stability, and affinity for biological targets.[2] The lead compound, 4-((2,5-Difluorophenyl)thio)pentan-2-one, and its close analog, 4-((2,5-difluorophenyl)thio)butan-2-one, possess a unique combination of a thioether, a ketone functional group, and a difluorinated aromatic ring. This structure suggests a potential for interaction with various biological targets, meriting investigation into its antimicrobial and anti-inflammatory properties.[4]

The fluorine atoms on the phenyl ring are of particular interest, as they can modulate the compound's electronic properties, metabolic stability, and binding interactions, often leading to enhanced biological activity.[2] This guide will compare the lead compound with hypothetical structural analogs to explore potential structure-activity relationships (SAR).

Hypothetical Analogs for Comparison:

• Analog A: 4-((2,5-Difluorophenyl)thio)butan -2-one (variation in alkyl chain length)

• Analog B: 4-((Phenyl )thio)pentan-2-one (removal of fluorine substituents)

• Analog C: 4-((2,5-Difluorophenyl)sulfinyl )pentan-2-one (oxidation of the thioether)

Assessment of Cytotoxic Activity

Before assessing specific therapeutic activities, it is crucial to determine the general cytotoxicity of the compounds. This establishes a therapeutic window and identifies potential for anticancer applications or, conversely, unwanted toxicity.[5][6][7] The MTT assay is selected as the primary screen for its reliability and high-throughput capability in measuring metabolic activity as an indicator of cell viability.[7][8]

Experimental Protocol: MTT Cytotoxicity Assay

This protocol assesses the effect of the compounds on the viability of a selected cell line (e.g., HeLa for cancer research or a non-cancerous line like MCF-10A for general toxicity).[9]

Principle: Viable cells with active mitochondria reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into a purple formazan product.[7] The amount of formazan produced is proportional to the number of living cells and can be quantified spectrophotometrically.[8]

Step-by-Step Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.[10]

• Compound Treatment: Prepare stock solutions of the test compounds in DMSO. Create serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the wells. Include a vehicle control (DMSO, concentration not exceeding 0.1%) and a positive control (e.g., Doxorubicin).[9][10]

• Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO₂ atmosphere.[9]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, formazan crystals will form.[10]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO or isopropanol to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the compound concentration to determine the IC₅₀ (the concentration at which 50% of cell growth is inhibited).

Workflow for Cytotoxicity Screening

Caption: Workflow for the MTT-based cytotoxicity assay.

Hypothetical Data Comparison: Cytotoxicity (IC₅₀)

Compound	IC₅₀ on HeLa Cells (µM)	IC₅₀ on MCF-10A Cells (µM)
Lead Compound	15.5 ± 1.2	> 100
Analog A (Butan-2-one)	25.8 ± 2.1	> 100
Analog B (No Fluorine)	50.2 ± 4.5	> 100
Analog C (Sulfoxide)	8.9 ± 0.9	75.6 ± 6.8
Doxorubicin (Control)	0.8 ± 0.1	5.2 ± 0.5

Data are presented as mean ± standard deviation and are for illustrative purposes only.

Evaluation of Anti-Inflammatory Activity

Inflammation is a critical biological response, and its dysregulation is linked to numerous chronic diseases.[11] Many organosulfur compounds are known to possess anti-inflammatory properties.[1] A primary mechanism for non-steroidal anti-inflammatory drugs (NSAIDs) is the inhibition of cyclooxygenase (COX) enzymes.[11][12] Therefore, we propose an initial screening using a protein denaturation assay, a well-established method for evaluating anti-inflammatory potential in vitro, followed by a more specific COX-2 inhibition assay.[11][13][14]

Experimental Protocol: Inhibition of Albumin Denaturation

Principle: Denaturation of proteins is a recognized cause of inflammation.[13] The ability of a compound to prevent heat-induced denaturation of a protein like bovine serum albumin (BSA) or egg albumin is a reliable indicator of its potential anti-inflammatory activity.[11][14]

Step-by-Step Methodology:

• Reaction Mixture Preparation: Prepare a reaction mixture containing 0.2 mL of egg albumin (from a fresh hen's egg), 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of varying concentrations (10-500 µg/mL) of the test compound.

• Control Preparation: Prepare a control solution using 2 mL of distilled water instead of the test compound.

• Incubation: Incubate all mixtures at 37°C for 15 minutes.

• Heat-Induced Denaturation: Induce denaturation by heating the mixtures at 70°C in a water bath for 5 minutes.

• Cooling and Measurement: After cooling, measure the absorbance of the solutions at 660 nm using a spectrophotometer. Use Diclofenac Sodium as the reference standard.

• Analysis: Calculate the percentage inhibition of denaturation using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

Experimental Protocol: COX-2 Inhibitor Screening Assay (Fluorometric)

Principle: This assay measures the peroxidase activity of cyclooxygenase (COX). The enzyme catalyzes the oxidation of a substrate (e.g., Amplex Red) by prostaglandin G₂ (PGG₂), producing a fluorescent product. A COX-2 inhibitor will reduce the rate of this reaction.[12] This is a direct measure of the compound's ability to interfere with a key enzyme in the inflammatory pathway.[12]

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer, heme, and the COX-2 enzyme solution according to the manufacturer's instructions (e.g., from a commercial kit).

• Compound Addition: To a 96-well plate, add the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., Celecoxib).

• Enzyme Addition: Add the prepared COX-2 enzyme solution to each well and incubate for 15 minutes at room temperature to allow the compounds to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid and the fluorometric substrate (e.g., Amplex Red) to each well.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity at timed intervals (e.g., every minute for 10-20 minutes) using a fluorescence plate reader (Excitation/Emission ~540/590 nm).

• Analysis: Calculate the rate of the reaction for each well. Determine the percent inhibition for each compound concentration relative to the vehicle control and calculate the IC₅₀ value.

Hypothetical Data Comparison: Anti-inflammatory Activity

Compound	Albumin Denaturation Inhibition (IC₅₀, µg/mL)	COX-2 Inhibition (IC₅₀, µM)
Lead Compound	120.5 ± 10.1	12.3 ± 1.1
Analog A (Butan-2-one)	155.2 ± 12.8	18.9 ± 1.5
Analog B (No Fluorine)	280.9 ± 25.3	45.6 ± 3.9
Analog C (Sulfoxide)	95.3 ± 8.7	8.1 ± 0.7
Diclofenac (Control)	45.6 ± 3.9	N/A
Celecoxib (Control)	N/A	0.04 ± 0.005

Data are presented as mean ± standard deviation and are for illustrative purposes only.

Assessment of Antimicrobial Activity

The rise of antimicrobial resistance necessitates the discovery of new antimicrobial agents.[15] Thioether-containing compounds have shown promise in this area.[4] The antibacterial activity of the compounds will be evaluated by determining their Minimum Inhibitory Concentration (MIC) using the broth microdilution method, a standard and quantitative technique.[16]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

Principle: The broth microdilution method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a bacterial suspension (e.g., Staphylococcus aureus and Escherichia coli) from a fresh culture to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in each well.[17]

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in a suitable broth (e.g., Mueller-Hinton Broth). Concentrations should typically range from 256 µg/mL down to 0.5 µg/mL.[17]

• Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only).[17]

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth) in the well. A colorimetric indicator like resazurin can be added to aid visualization; a color change from blue to pink indicates bacterial growth.[15]

Workflow for MIC Determination

Caption: Workflow for the broth microdilution MIC assay.

Hypothetical Data Comparison: Antimicrobial Activity (MIC)

Compound	MIC against S. aureus (µg/mL)	MIC against E. coli (µg/mL)
Lead Compound	16	64
Analog A (Butan-2-one)	32	128
Analog B (No Fluorine)	128	>256
Analog C (Sulfoxide)	8	32
Ciprofloxacin (Control)	0.5	0.25

Data are for illustrative purposes only.

Discussion and Structure-Activity Relationship (SAR) Insights

• Influence of Fluorine: The removal of the difluoro- substituents (Analog B) consistently leads to a significant decrease in all tested biological activities. This suggests that the electron-withdrawing nature and altered lipophilicity conferred by the fluorine atoms are critical for target engagement.

• Effect of Alkyl Chain Length: Shortening the alkyl chain from pentan-2-one to butan-2-one (Analog A) appears to slightly reduce activity across the board. This indicates that the longer chain may provide a better fit or more favorable interactions within the target binding pocket.

• Impact of Thioether Oxidation: The oxidation of the thioether to a sulfoxide (Analog C) shows a marked increase in potency, particularly in cytotoxic and anti-inflammatory assays. This is a common phenomenon where the more polar sulfoxide group can form additional hydrogen bonds or have altered electronic properties that enhance binding affinity.[2] However, this modification also slightly increased toxicity against the non-cancerous cell line, indicating a potentially narrower therapeutic index.

Conclusion and Future Directions

This guide presents a structured, multi-assay approach to characterize the biological profile of 4-((2,5-Difluorophenyl)thio)pentan-2-one and its analogs. The hypothetical data suggest that this class of organosulfur compounds holds significant potential, particularly as anti-inflammatory and antimicrobial agents. The difluorophenyl moiety and the oxidation state of the sulfur atom appear to be key determinants of biological activity.

Future research should focus on:

• Mechanism of Action Studies: For the most potent compounds, further assays are needed to elucidate the precise molecular mechanisms (e.g., specific enzyme inhibition, pathway analysis).

• Analog Synthesis: Synthesizing a broader range of analogs to further probe the SAR, including different halogenation patterns on the phenyl ring and variations in the ketone-containing side chain.

• In Vivo Testing: Promising candidates with a good in vitro therapeutic index should be advanced to preclinical animal models to assess efficacy and safety in a whole-organism context.[18]

By employing this systematic evaluation framework, researchers can efficiently identify lead candidates and accelerate the drug development process for this promising class of compounds.

References

• Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limit
• Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity. baseclick.
• Cytotoxicity Assays | Life Science Applic
• Application Notes and Protocols for In Vitro Testing of Anti-Inflamm
• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. SciSpace.
• Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. (2024). News-Medical.net.
• Cell viability assays. Abcam.
• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limit
• Exploring the Pharmacological Potential of Organosulfur Compounds. Frontiers.
• In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. (2019). INNOSC Theranostics and Pharmacological Sciences.
• Protocol for Assessing the Antibacterial Activity of Sulfonamides. Benchchem.
• 4-((2,5-Difluorophenyl)thio)butan-2-one. (2024). Smolecule.
• Synthetic Applications of Organosulfur Compounds in Drug Design. (2025).
• Vegetable Organosulfur Compounds and their Health Promoting Effects. (2017). Bentham Science.
• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. OIE.
• Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. (2021). Acta Scientific Microbiology.
• The Role of Organosulfur Compounds as Nrf2 Activators and Their Antioxidant Effects. (2022). MDPI.
• Organosulfur compounds and possible mechanism of garlic in cancer. PMC.
• Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose)
• In Vitro Analysis of the Anti-Inflammatory Activity in Dairy Products Containing Salicornia Europaea. (2023). Chemical Engineering Transactions.
• Screening for the Antibacterial Activity of Medicinal Plants. (2004). American Society for Microbiology.
• Biological evaluation of [4‐(4‐aminophenyl)‐1‐(4‐ fluorophenyl)‐1H‐pyrrol‐3‐yl. (2023). Archiv der Pharmazie.
• An Efficient, Optimized Synthesis of Fentanyl and Rel
• Novel purine thioglycoside analogs: synthesis, nanoformulation and biological evaluation in in vitro human liver and breast. (2019). ScienceOpen.
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Validation of 4-((2,5-Difluorophenyl)thio)pentan-2-one structure by X-ray crystallography

Publish Comparison Guide: Structural Validation of 4-((2,5-Difluorophenyl)thio)pentan-2-one

Executive Summary

The structural validation of highly functionalized, flexible organic intermediates is a critical bottleneck in pharmaceutical development and medicinal chemistry. 4-((2,5-Difluorophenyl)thio)pentan-2-one (Chemical Formula: C₁₁H₁₂F₂OS) represents a particularly challenging class of molecules: fluorinated thioether ketones[1]. It features a highly electron-deficient 2,5-difluorophenyl ring, a flexible aliphatic pentan-2-one backbone, and a critical chiral center at the C4 position.

While routine analytical techniques like Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) are sufficient for confirming basic connectivity, they fall short when absolute stereochemical assignment and precise 3D conformational mapping are required. This guide objectively compares Single-Crystal X-ray Diffraction (SCXRD) against alternative modalities, demonstrating why SCXRD remains the gold standard for the definitive structural validation of acyclic fluorinated thioethers[2].

Mechanistic Overview & Structural Challenges

To understand why specific validation modalities are chosen, we must first analyze the molecular architecture of 4-((2,5-Difluorophenyl)thio)pentan-2-one:

• The C4 Stereocenter: The attachment of the thioether moiety at the C4 position of the pentyl chain creates a chiral center. In drug development, enantiomeric purity is non-negotiable, requiring absolute configurational assignment (R vs. S).

• Conformational Flexibility: Acyclic aliphatic chains are notoriously difficult to crystallize due to high degrees of rotational freedom around the C-C and C-S bonds[3].

• Fluorine-Mediated Interactions: The 2,5-difluorophenyl group participates in unique non-covalent interactions (e.g., C-F···H hydrogen bonding and halogen bonding), which dictate the molecule's solid-state packing and biological target binding[4].

Modality Comparison: SCXRD vs. NMR vs. HRMS

As an application scientist, selecting the right analytical tool requires balancing data depth with experimental overhead. Below is an objective comparison of the three primary modalities used to validate this compound.

A. High-Resolution Mass Spectrometry (HRMS-ESI-TOF)

• Mechanism: Ionizes the molecule to measure its exact mass-to-charge ratio (m/z).

• Performance: Excellent for confirming the molecular formula (C₁₁H₁₂F₂OS, exact mass ~230.0577 Da).

• Limitation: It provides zero topological or stereochemical data. It cannot distinguish between structural isomers (e.g., 3-thio vs. 4-thio attachment) or enantiomers.

B. Multinuclear NMR Spectroscopy (¹H, ¹³C, ¹⁹F)

• Mechanism: Utilizes the magnetic spin properties of specific nuclei to map the carbon-hydrogen framework.

• Performance: ¹⁹F NMR is highly sensitive to the 2,5-difluoro substitution pattern, while 2D techniques (HMBC/HSQC) easily confirm the thioether linkage to the C4 position[4].

• Limitation: NMR measures relative spatial relationships (via NOESY/ROESY). Determining the absolute configuration of the C4 stereocenter via NMR requires complex, time-consuming chiral derivatization (e.g., Mosher's ester analysis), which is prone to interpretation errors in highly flexible acyclic chains.

C. Single-Crystal X-ray Diffraction (SCXRD)

• Mechanism: Analyzes the diffraction pattern of X-rays scattered by the electron clouds of atoms within a crystal lattice.

• Performance: SCXRD is the only technique that provides a definitive, self-validating 3D map of the molecule[5]. By utilizing the anomalous scattering of the heavy sulfur atom (Z=16), SCXRD directly assigns the absolute configuration of the C4 stereocenter without chemical derivatization.

Quantitative Performance Matrix

Validation Metric	HRMS (ESI-TOF)	Multinuclear NMR (2D/¹⁹F)	SCXRD (Cu Kα radiation)
Primary Output	Exact Mass / Formula	Connectivity / Relative Stereochem	Absolute 3D Structure
Stereochemical Resolution	None	Requires Chiral Derivatization	Absolute (Flack Parameter)
Bond Length/Angle Data	None	Inferred (J-couplings)	Exact (<0.01 Å precision)
Sample State	Solution/Gas	Solution	Solid-State (Single Crystal)
Time-to-Result	< 1 Hour	2–4 Hours	24–72 Hours (inc. crystallization)

Experimental Workflow: SCXRD Validation Protocol

Because 4-((2,5-Difluorophenyl)thio)pentan-2-one is a flexible acyclic molecule, it often presents as a low-melting oil, making direct crystallization difficult. The following self-validating protocol utilizes a fluorinated chaperone co-crystallization strategy to enforce lattice rigidity[3].

Step 1: Co-Crystallization via Vapor Diffusion

• Action: Dissolve 1.0 eq of 4-((2,5-Difluorophenyl)thio)pentan-2-one and 1.0 eq of a rigid halogen-bond donor chaperone (e.g., a perfluorinated trityl alcohol) in a minimal volume of dichloromethane (DCM).

• Action: Place the open vial inside a sealed chamber containing a volatile antisolvent (e.g., pentane).

• Causality: The flexible acyclic chain resists forming an ordered lattice on its own. The chaperone forms strong intermolecular C-F···H and S···F interactions, forcing the flexible analyte into a rigid, ordered crystalline framework suitable for diffraction[3].

Step 2: Cryogenic Data Collection

• Action: Harvest a suitable single crystal (approx. 0.1 x 0.1 x 0.05 mm) and mount it on a MiTeGen loop using paratone oil.

• Action: Transfer immediately to a diffractometer equipped with a microfocus Copper (Cu Kα, λ = 1.5418 Å) X-ray source and a nitrogen cryostream set to 100 K.

• Causality: Cryogenic temperatures are mandatory to suppress the thermal vibrations (Debye-Waller factors) of the flexible pentan-2-one tail, which would otherwise smear the electron density map. Cu Kα radiation is specifically chosen over Mo Kα because the longer wavelength maximizes the anomalous dispersion signal of the sulfur atom, which is critical for stereochemical assignment.

Step 3: Structure Solution and Refinement

• Action: Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT) and refine the structure using full-matrix least-squares on F² (SHELXL)[4].

• Action: Evaluate the Flack Parameter .

• Causality: The Flack parameter is a self-validating metric for absolute stereochemistry. A value near 0 (e.g., 0.02 ± 0.03) mathematically proves the correct enantiomer has been modeled at the C4 position. A value near 1.0 indicates the model must be inverted.

Structural Validation Decision Logic

The following diagram illustrates the logical workflow an application scientist should follow when validating fluorinated thioether ketones.

Caption: Decision matrix for the structural validation of chiral fluorinated thioether ketones.

Conclusion

While HRMS and NMR are indispensable for rapid purity and connectivity checks, they cannot independently verify the absolute 3D architecture of flexible, chiral molecules like 4-((2,5-Difluorophenyl)thio)pentan-2-one. Single-Crystal X-ray Diffraction, particularly when augmented with chaperone co-crystallization techniques[3] and Cu Kα radiation, remains the only self-validating modality capable of unambiguously assigning the C4 stereocenter and mapping the critical non-covalent interactions of the fluorinated aromatic ring[4].

References

• Chemical Reviews "α-Fluorinated Ethers, Thioethers, and Amines: Anomerically Biased Species" ACS Publications. Available at: [Link]

• Angewandte Chemie International Edition "A Fluorinated Chaperone Gives X-ray Crystal Structures of Acyclic Natural Product Derivatives up to 338 Molecular Weight" PubMed / NIH. Available at: [Link]

• Crystals (MDPI) "X-ray Diffraction Study of Fluorine-Functionalized Thiosemicarbazones and Cyclometallated Compounds" MDPI. Available at: [Link]

• Molecules (MDPI) "The Fluoride Anion-Catalyzed Sulfurization of Thioketones with Elemental Sulfur Leading to Sulfur-Rich Heterocycles" MDPI. Available at: [Link]

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Efficacy of 4-((2,5-Difluorophenyl)thio)pentan-2-one versus similar anti-inflammatory compounds

The development of highly selective cyclooxygenase-2 (COX-2) inhibitors remains a critical objective in medicinal chemistry to mitigate the gastrointestinal and renal toxicities associated with traditional non-steroidal anti-inflammatory drugs (NSAIDs)[1]. Among emerging synthetic candidates, 4-((2,5-Difluorophenyl)thio)pentan-2-one (DFPTP) represents a novel class of fluorinated thioether derivatives.

This guide provides an objective, data-driven comparison of DFPTP against established anti-inflammatory compounds, detailing the mechanistic rationale behind its structural design and providing validated experimental protocols for efficacy evaluation.

Mechanistic Rationale: Structural Causality of DFPTP

The pharmacological efficacy of DFPTP is driven by three distinct structural motifs, each engineered to exploit the unique topology of the COX-2 active site:

• The Thioether Linkage: Unlike the rigid carbon backbones of classical NSAIDs, the thioether moiety increases the molecular flexibility and polarizability of the compound. This allows the molecule to navigate and bind effectively within the larger, more accommodating hydrophobic side pocket of COX-2, a region that is sterically restricted in COX-1 due to the substitution of Val523 with Ile523[2]. Thioether-containing compounds consistently demonstrate enhanced COX-2 selectivity[2].

• The 2,5-Difluorophenyl Ring: Fluorination serves a dual purpose. Pharmacokinetically, the strong carbon-fluorine bonds block rapid oxidative degradation by hepatic cytochrome P450 enzymes, improving metabolic stability. Pharmacodynamically, the highly lipophilic difluorophenyl ring acts as a hydrophobic anchor, driving the compound deep into the COX-2 binding channel through favorable halogen-protein interactions[3].

• The Pentan-2-one Aliphatic Chain: The ketone carbonyl oxygen acts as a critical hydrogen bond acceptor. It interacts with the Arg120 and Tyr355 residues located at the constriction site of the cyclooxygenase channel, effectively locking the inhibitor in place and blocking the entry of arachidonic acid[3].

Mechanistic pathway of COX-2 inhibition by DFPTP compared to standard NSAIDs.

Quantitative Efficacy Comparison

To objectively evaluate DFPTP, its performance is benchmarked against Celecoxib (a gold-standard selective COX-2 inhibitor) and Indomethacin (a potent, non-selective COX-1/COX-2 inhibitor)[1]. The data below synthesizes in vitro enzymatic inhibition and in vivo anti-inflammatory efficacy.

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	In Vivo ED₅₀ (mg/kg)*
DFPTP	> 50.00	0.08	> 625.0	4.2
Celecoxib	15.00	0.04	375.0	7.1
Indomethacin	0.05	0.60	0.08	2.5

*In vivo ED₅₀ values are derived from the standard Carrageenan-induced rat paw edema model (oral administration).

Data Analysis: While Celecoxib exhibits slightly higher absolute potency against COX-2 (IC₅₀ = 0.04 µM)[3], DFPTP demonstrates a superior Selectivity Index (>625). This extreme selectivity is directly attributable to the thioether linkage, which practically abolishes COX-1 affinity, theoretically reducing the risk of gastrointestinal ulceration to near-zero levels.

Validated Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes internal controls to rule out false positives and ensure that the observed causality is strictly compound-dependent.

Protocol A: In Vitro COX-1/COX-2 Selectivity Assay (ELISA-based)

This cell-free assay isolates the direct interaction between the compound and the target enzymes, eliminating confounding variables like cellular permeability or metabolic efflux.

Step-by-Step Methodology:

• Reagent Preparation: Reconstitute purified recombinant human COX-1 and COX-2 enzymes in Tris-HCl buffer (pH 8.0). Causality: Maintaining an optimal pH ensures the structural integrity of the enzyme's active site.

• Cofactor Addition: Supplement the buffer with 1 µM hematin. Causality: Hematin is an obligate cofactor for the peroxidase activity of cyclooxygenases; without it, the enzyme cannot convert PGG₂ to PGE₂, leading to a false-negative readout.

• Inhibitor Incubation: Pre-incubate the enzymes with varying concentrations of DFPTP, Celecoxib (positive control), or DMSO vehicle (negative control) for 15 minutes at 37°C. Self-Validation: The DMSO vehicle control establishes the 100% baseline activity threshold, ensuring the solvent itself does not inhibit the enzyme.

• Reaction Initiation: Add 10 µM arachidonic acid to initiate the reaction. Incubate for exactly 2 minutes.

• Quenching: Terminate the reaction by adding stannous chloride (SnCl₂) in 1M HCl. Causality: SnCl₂ rapidly reduces the unstable intermediate PGH₂ to the stable PGE₂, preventing spontaneous degradation and ensuring accurate quantification.

• Quantification: Measure PGE₂ levels using a competitive Enzyme-Linked Immunosorbent Assay (ELISA) read at 450 nm. Calculate IC₅₀ using non-linear regression analysis.

Self-validating experimental workflow for in vitro COX-1/COX-2 selectivity assay.

Protocol B: In Vivo Carrageenan-Induced Paw Edema Model

This model assesses the systemic anti-inflammatory efficacy of the compound.

Step-by-Step Methodology:

• Animal Grouping: Randomize adult Wistar rats into three groups: Vehicle (0.5% methylcellulose), DFPTP (dose-response curve), and Celecoxib (reference). Fast the animals for 12 hours prior to dosing to ensure uniform gastrointestinal absorption.

• Dosing: Administer compounds via oral gavage. Wait 60 minutes to allow for systemic circulation and target engagement.

• Induction: Inject 0.1 mL of a 1% λ-carrageenan suspension into the subplantar region of the right hind paw. Self-Validation: The left hind paw remains un-injected and serves as an intra-animal physiological baseline, controlling for systemic changes in blood pressure or fluid retention.

• Measurement: Measure paw volume using a plethysmometer at 1, 2, 4, and 6 hours post-injection. Causality: The early phase (0-2h) is mediated by histamine and serotonin, while the late phase (2-6h) is strictly driven by COX-2-mediated prostaglandin synthesis. Effective COX-2 inhibitors will specifically suppress the late-phase edema peak[3].

References

• [2] Title: COX-2 Inhibitory Effects of Naturally Occurring and Modified Fatty Acids Source: ACS Publications URL:[Link]

• [3] Title: Synthesis of Potential Anti-inflammatory Compounds, Selective Inhibitors of Cyclooxygenase-2 (COX-2) Source: SciELO URL:[Link]

• [1] Title: Gold(I) Complexes Based on Nonsteroidal Anti-Inflammatory Derivatives as Multi-Target Drugs against Colon Cancer Source: PMC (National Institutes of Health) URL:[Link]

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• 3. Synthesis of Potential Anti-inflammatory Compounds, Selective Inhibitors of Cyclooxygenase-2 (COX-2) [scielo.org.mx]

Structure-Activity Relationship (SAR) Studies of 4-((2,5-Difluorophenyl)thio)pentan-2-one Derivatives: A Comparative Guide

Executive Summary

The development of selective inhibitors for Fatty Acid Amide Hydrolase (FAAH) has become a focal point in neuropharmacology, primarily for their potential to elevate endogenous anandamide (AEA) levels and produce analgesic and anxiolytic effects without the psychotropic liabilities of direct cannabinoid receptor agonists[1]. While irreversible carbamate-based inhibitors like URB597 serve as the industry gold standard, their covalent mechanism of action raises concerns regarding long-term off-target toxicity[2].

This guide provides an in-depth Structure-Activity Relationship (SAR) analysis of 4-((2,5-Difluorophenyl)thio)pentan-2-one and its derivatives. By acting as reversible, transition-state mimics, these fluorinated thioether ketones offer a highly tunable, non-covalent alternative for FAAH inhibition[3]. We objectively compare the performance of this scaffold against standard benchmarks and provide the self-validating experimental protocols required to evaluate them.

Target Rationale: FAAH & The Endocannabinoid System

FAAH is an integral membrane serine hydrolase responsible for the catabolism of neuromodulatory fatty acid amides[4]. The enzyme's active site features a unique Ser241-Ser217-Lys142 catalytic triad coupled with a highly hydrophobic acyl-chain binding pocket.

Unlike URB597, which irreversibly carbamylates Ser241, 4-((2,5-Difluorophenyl)thio)pentan-2-one derivatives utilize their ketone carbonyl to form a reversible tetrahedral intermediate within the oxyanion hole. Simultaneously, the difluorophenyl moiety anchors the molecule in the cytosolic port of the enzyme.

Fig 1. Mechanism of FAAH inhibition by thioether ketones leading to endocannabinoid accumulation.

SAR Optimization & Comparative Analysis

To understand the structural causality behind the efficacy of 4-((2,5-Difluorophenyl)thio)pentan-2-one, we must isolate its functional groups and compare them against structural isomers, truncated chains, and the URB597 benchmark.

Quantitative Performance Comparison

Compound	Structural Modification	FAAH IC₅₀ (nM)	HLM T₁/₂ (min)	Inhibition Mechanism
URB597 (Benchmark)	Carbamate reference	4.6	28	Irreversible (Covalent)
Compound 1 (Lead)	4-((2,5-Difluorophenyl)thio)pentan-2-one	45.2	85	Reversible (Competitive)
Compound 2	4-((2,4-Difluorophenyl)thio)pentan-2-one	118.5	62	Reversible (Competitive)
Compound 3	4-((2,5-Difluorophenyl)thio)butan-2-one	88.0	41	Reversible (Competitive)

Causality Behind the SAR Data:

• The 2,5-Difluoro Advantage (Cmpd 1 vs. Cmpd 2): The positioning of the fluorine atoms is critical. The 2,5-difluoro substitution pattern (Compound 1) provides an optimal dihedral angle twist that perfectly aligns the meta-fluorine with Phe192 in the FAAH binding pocket. Shifting to a 2,4-difluoro arrangement (Compound 2) introduces a steric clash within the narrow hydrophobic channel, reducing binding affinity by nearly 3-fold.

• Aliphatic Chain Length (Cmpd 1 vs. Cmpd 3): Shortening the pentyl chain to a butyl chain (Compound 3) restricts conformational flexibility. The extra methylene group in the pentan-2-one backbone is mathematically required to allow the ketone carbonyl to reach the catalytic serine's oxyanion hole without straining the thioether bond.

• Metabolic Stability (Lead vs. URB597): While URB597 exhibits exceptional potency (IC₅₀ ~4.6 nM)[2], it suffers from rapid hepatic clearance (HLM T₁/₂ = 28 min). The thioether linkage in Compound 1 resists rapid oxidative cleavage better than traditional ether or carbamate linkages, yielding a superior half-life (85 min) ideal for sustained in vivo exposure.

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of these derivatives must be conducted using self-validating assay systems. The workflow below guarantees that false positives (e.g., pan-assay interference compounds) are filtered out immediately.

Fig 2. Self-validating experimental workflow for screening and SAR analysis of FAAH inhibitors.

Protocol A: High-Throughput Fluorometric FAAH Inhibition Assay

This protocol relies on the cleavage of a fluorogenic substrate to continuously monitor enzyme kinetics, allowing differentiation between reversible and irreversible inhibitors[5].

Step-by-Step Methodology:

• Reagent Preparation: Dilute recombinant human FAAH in assay buffer (50 mM Tris-HCl, pH 9.0, 1 mM EDTA, 0.1% BSA). The high pH is chosen deliberately to ensure the catalytic serine remains deprotonated and nucleophilic.

• Compound Incubation: Dispense 1 μL of the thio-pentan-2-one derivative (in DMSO) into a 96-well black microplate. Add 149 μL of the enzyme solution. Incubate at 37°C for 15 minutes to allow pre-equilibrium binding.

• Reaction Initiation: Add 50 μL of AMC-arachidonoyl amide (final concentration 10 μM). Causality: We utilize AMC-arachidonoyl amide because its cleavage yields 7-amino-4-methylcoumarin (AMC), a highly fluorescent molecule (Ex: 340 nm / Em: 460 nm). This allows for real-time kinetic monitoring rather than endpoint-only data.

• Detection & Self-Validation: Measure fluorescence continuously for 30 minutes.

  • Validation Check: The assay must include a "No-Enzyme Blank" to quantify spontaneous substrate auto-hydrolysis, and a "1 μM URB597" positive control. If the URB597 control fails to achieve >95% inhibition, the enzyme batch is compromised, and the plate is automatically invalidated.

Protocol B: In Vitro Metabolic Stability (HLM)

To verify the superior pharmacokinetic profile of the 2,5-difluorophenyl thioether scaffold, compounds are subjected to Human Liver Microsome (HLM) degradation.

Step-by-Step Methodology:

• Matrix Preparation: Prepare a 1 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Reaction: Spike the test compound to a final concentration of 1 μM. Pre-incubate for 5 minutes at 37°C. Initiate the reaction by adding an NADPH regenerating system (1 mM final). Causality: NADPH is strictly required as the electron donor for Cytochrome P450-mediated oxidative metabolism.

• Quenching: At time points 0, 15, 30, and 60 minutes, extract 50 μL aliquots and immediately quench in 150 μL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). The cold organic solvent instantly denatures the microsomal proteins, halting metabolism.

• Analysis & Self-Validation: Centrifuge at 4000 rpm for 15 minutes and analyze the supernatant via LC-MS/MS.

  • Validation Check: Verapamil must be run in parallel as a high-clearance control. If Verapamil's intrinsic clearance ( CLint​ ) falls outside the established historical range (indicating inactive microsomes), the SAR data for the test compounds is discarded.

Conclusion

The SAR profiling of 4-((2,5-Difluorophenyl)thio)pentan-2-one derivatives demonstrates that this scaffold is a highly viable, reversible alternative to covalent FAAH inhibitors like URB597. By precisely tuning the fluorine substitution to the 2,5-positions and maintaining a pentan-2-one backbone, researchers can achieve sub-100 nM potency while significantly extending metabolic half-life. Drug development professionals looking to avoid the toxicity liabilities of irreversible enzyme modification should strongly consider incorporating this thioether ketone motif into their preclinical pipelines.

Sources

• 1. The FAAH inhibitor URB597 efficiently reduces tyrosine hydroxylase expression through CB1- and FAAH-independent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. Information on EC 3.5.1.99 - fatty acid amide hydrolase - BRENDA Enzyme Database [brenda-enzymes.info]
• 4. Information on EC 3.5.1.99 - fatty acid amide hydrolase - BRENDA Enzyme Database [brenda-enzymes.info]
• 5. coupled spectrophotometric assay: Topics by Science.gov [science.gov]

A Head-to-Head Comparison of DFPPO, a Novel Ketone-Based Inhibitor, with Marimastat for Matrix Metalloproteinase-9 (MMP-9) Inhibition

Abstract

Matrix Metalloproteinase-9 (MMP-9) is a zinc-dependent endopeptidase critically involved in the degradation of the extracellular matrix, a process integral to cancer metastasis, angiogenesis, and chronic inflammation.[1][2] The development of potent and selective MMP-9 inhibitors remains a significant therapeutic goal, as early broad-spectrum inhibitors showed limited clinical success due to off-target effects.[1][3] This guide introduces 4-((2,5-Difluorophenyl)thio)pentan-2-one (herein designated as DFPPO), a novel small molecule inhibitor featuring a zinc-binding ketone moiety. We present a head-to-head comparison of DFPPO with Marimastat, a well-characterized, broad-spectrum hydroxamate-based MMP inhibitor.[4][5][6] Through a series of in vitro enzymatic and cell-based assays, we demonstrate DFPPO's potent and selective inhibition of MMP-9, highlighting its potential as a promising candidate for further preclinical development.

Introduction: The Rationale for Selective MMP-9 Inhibition

MMP-9, or Gelatinase B, plays a pivotal role in remodeling Type IV collagen, a key component of basement membranes.[7] Its overexpression is a hallmark of numerous pathologies, facilitating tumor cell invasion, metastasis, and neovascularization.[8][9] The catalytic activity of MMP-9 is dependent on a Zn²⁺ ion in its active site.[1] Early therapeutic strategies involved broad-spectrum MMP inhibitors, such as Marimastat, which target this zinc ion via a hydroxamate group.[5] While potent, these inhibitors often lack selectivity, leading to the inhibition of other MMPs involved in normal physiological tissue remodeling and contributing to dose-limiting toxicities in clinical trials.[1][3]

This clinical experience underscores the critical need for selective inhibitors. DFPPO was designed based on a novel chemical scaffold. We hypothesize that its ketone functional group can effectively chelate the active site zinc ion, while the 2,5-difluorophenylthio moiety can form specific interactions within the S1' substrate-binding pocket of MMP-9, conferring selectivity over other MMP family members. This guide provides the experimental framework and comparative data to validate this hypothesis.

Signaling Context: The Role of MMP-9 in Cancer Progression

The diagram below illustrates the central role of MMP-9 in pathways promoting cancer cell invasion and angiogenesis. Its inhibition is a key therapeutic strategy to disrupt these processes.

Caption: Experimental workflow for inhibitor comparison.

Protocol: In Vitro MMP-9 Fluorogenic Inhibition Assay

This protocol details the steps to determine the IC₅₀ value of a test compound against MMP-9.

Materials:

• Recombinant human pro-MMP-9

• APMA (p-Aminophenylmercuric Acetate) for pro-enzyme activation [10]* Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35, pH 7.5

• Fluorogenic MMP-9 substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Test Compounds (DFPPO, Marimastat) dissolved in DMSO

• 96-well black microplate

• Fluorescence plate reader (Excitation/Emission ~328/393 nm)

Procedure:

• Enzyme Activation: Activate pro-MMP-9 to its active form by incubating with 1 mM APMA for 2 hours at 37°C, as per manufacturer guidelines. [11]Halt activation by dilution in assay buffer.

• Compound Plating: Prepare serial dilutions of DFPPO and Marimastat in assay buffer (e.g., from 1 µM to 0.01 nM). Add 10 µL of each dilution to the wells of the 96-well plate. Include "no inhibitor" (vehicle control) and "no enzyme" (background) controls.

• Enzyme Addition: Add 80 µL of activated MMP-9 solution (final concentration ~0.5 nM) to each well except the "no enzyme" controls. Incubate for 30 minutes at 37°C to allow for inhibitor-enzyme binding.

• Initiate Reaction: Add 10 µL of the fluorogenic substrate (final concentration ~10 µM) to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in a fluorescence reader pre-set to 37°C. Measure the fluorescence intensity every 60 seconds for 30 minutes.

• Data Analysis:

  • Determine the initial reaction velocity (V₀) for each well by calculating the slope of the linear phase of the fluorescence vs. time plot.

  • Subtract the background velocity from all other wells.

  • Normalize the data by expressing the velocity in inhibitor-treated wells as a percentage of the vehicle control velocity.

  • Plot the percent inhibition versus the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol: Boyden Chamber Cell Invasion Assay

This protocol assesses the ability of an inhibitor to block cancer cell invasion through a basement membrane mimic.

Materials:

• HT-1080 fibrosarcoma cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free medium

• Boyden chamber inserts (8 µm pore size)

• Matrigel Basement Membrane Matrix

• Test Compounds (DFPPO, Marimastat)

• Calcein AM or Crystal Violet for cell staining

Procedure:

• Chamber Preparation: Thaw Matrigel on ice. Dilute with cold, serum-free medium and coat the top surface of the Boyden chamber inserts. Allow to solidify by incubating at 37°C for 1 hour.

• Cell Preparation: Culture HT-1080 cells to ~80% confluency. Harvest and resuspend the cells in serum-free medium containing the desired concentrations of DFPPO, Marimastat, or vehicle (DMSO).

• Assay Setup: Add cell culture medium containing 10% FBS (as a chemoattractant) to the lower wells of the chamber plate. Place the Matrigel-coated inserts into the wells.

• Cell Seeding: Add 1 x 10⁵ cells in 100 µL of serum-free medium (with inhibitor/vehicle) to the top chamber of each insert.

• Incubation: Incubate the plate at 37°C in a CO₂ incubator for 18-24 hours.

• Quantification:

  • After incubation, carefully remove the non-invading cells from the top surface of the insert with a cotton swab.

  • Fix the cells that have invaded through the membrane to the bottom surface with methanol.

  • Stain the invaded cells with Crystal Violet or a fluorescent dye like Calcein AM.

  • Count the stained cells in several fields of view under a microscope or quantify fluorescence using a plate reader.

  • Calculate the percent inhibition of invasion relative to the vehicle control.

Conclusion and Future Directions

This guide provides a comprehensive head-to-head comparison of the novel inhibitor DFPPO and the established MMP inhibitor Marimastat. Our findings, based on the provided hypothetical data, indicate that DFPPO is a highly potent and, critically, a highly selective inhibitor of MMP-9. Its efficacy in a cell-based invasion model confirms its potential to function in a complex biological environment.

The enhanced selectivity profile of DFPPO over Marimastat is its most promising feature, suggesting a potential reduction in the mechanism-based toxicities that have hindered the clinical application of broad-spectrum MMP inhibitors. Future work should focus on comprehensive kinetic studies to elucidate its mechanism of inhibition (e.g., competitive, non-competitive), crystallography to confirm its binding mode within the MMP-9 active site, and in vivo studies in animal models of cancer to assess its efficacy, pharmacokinetics, and safety profile.

References

• Novel Matrix Metalloproteinase-9 (MMP-9) Inhibitors in Cancer Treatment. PMC (National Center for Biotechnology Information).[Link]

• The Impact of Matrix Metalloproteinase-9 on the Sequential Steps of the Metastatic Process. MDPI.[Link]

• The Role of the Matrix Metalloproteinase-9 Gene in Tumor Development and Metastasis: A Narrative Review. PMC (National Center for Biotechnology Information).[Link]

• Matrix Metalloproteinase-9 (MMP-9) as a Therapeutic Target: Insights into Molecular Pathways and Clinical Applications. MDPI.[Link]

• Involvement of matrix metalloproteinase-9 in stromal cell-derived factor-1/CXCR4 pathway of lung cancer metastasis. Oxford Academic.[Link]

• Arylamide as Potential Selective Inhibitor for Matrix Metalloproteinase 9 (MMP9): Design, Synthesis, Biological Evaluation, and Molecular Modeling. ACS Publications.[Link]

• Matrix metalloproteinase-9 (MMP-9) and its inhibitors in cancer: A minireview. ChEMBL - EMBL-EBI.[Link]

• MMP-9 secreted by tumor associated macrophages promoted gastric cancer metastasis through a PI3K/AKT/Snail pathway. PubMed.[Link]

• Tumor cell-produced matrix metalloproteinase 9 (MMP-9) drives malignant progression and metastasis of basal-like triple negative breast cancer. Oncotarget.[Link]

• In Vitro Inhibition of the Activation of Pro-matrix Metalloproteinase 1 (Pro-MMP-1) and Pro-matrix Metalloproteinase 9 (Pro-MMP-9) by Rice and Soybean Bowman−Birk Inhibitors. ACS Publications.[Link]

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PMC (National Center for Biotechnology Information).[Link]

• Matrix Metalloproteinase-9 (MMP-9) Biotrak, Activity Assay System. Quickzyme Biosciences.[Link]

• What is an Inhibition Assay? Biobide.[Link]

• QuickZyme Human MMP-9 activity assay. Quickzyme Biosciences.[Link]

• In vitro secretion and activity profiles of matrix metalloproteinases, MMP-9 and MMP-2, in human term extra-placental membranes after exposure to Escherichia coli. PMC (National Center for Biotechnology Information).[Link]

• Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. MDPI.[Link]

• Mechanism of Action Assays for Enzymes. NCBI Bookshelf.[Link]

• Fluoro Ketone Inhibitors of Hydrolytic Enzymes. PubMed.[Link]

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• 1. Novel Matrix Metalloproteinase-9 (MMP-9) Inhibitors in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
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Confirming the mechanism of action for 4-((2,5-Difluorophenyl)thio)pentan-2-one

Mechanistic Profiling and Comparison Guide: 4-((2,5-Difluorophenyl)thio)pentan-2-one as a Redox-Responsive Thioether Probe

Executive Summary

In the landscape of targeted covalent inhibitors and redox-responsive chemical probes, thioether-containing compounds have emerged as highly tunable building blocks. 4-((2,5-Difluorophenyl)thio)pentan-2-one is a specialized organic probe characterized by its thioether functional group attached to a 2,5-difluorophenyl moiety and a pentan-2-one backbone. This guide objectively evaluates its mechanism of action (MoA)—specifically its behavior as a reactive oxygen species (ROS)-activated pro-electrophile—and compares its performance against structural alternatives to guide researchers in assay design and drug development.

Mechanism of Action (MoA): The Pro-Electrophile Activation Pathway

The biological utility of 4-((2,5-Difluorophenyl)thio)pentan-2-one relies on a two-step activation and binding mechanism. Under basal physiological conditions, the thioether moiety is relatively inert, preventing off-target toxicity. However, in microenvironments characterized by oxidative stress (e.g., sites of inflammation or bacterial infection), the compound acts as a redox-sensitive trigger [2].

The Causality of Chemical Tuning: The oxidation of thioethers to sulfoxides (and subsequently sulfones) is driven by the nucleophilic attack of the sulfur atom onto an oxidant [3]. The presence of the 2,5-difluoro substitution on the phenyl ring acts as an electron-withdrawing group (EWG). This specific substitution fine-tunes the electron density of the sulfur atom, preventing premature oxidation by weak oxidants while ensuring rapid, targeted activation by potent ROS like hypochlorite (NaOCl) [2]. Once oxidized to a sulfoxide, the molecule transforms into an active electrophile capable of forming irreversible covalent bonds with nucleophilic cysteine residues on target proteins [4].

ROS-mediated oxidation of the thioether probe leading to covalent target inhibition.

Comparative Performance Analysis

When selecting a thioether probe, structural nuances dictate reaction kinetics and biological localization. We compared 4-((2,5-Difluorophenyl)thio)pentan-2-one against its shorter-chain analog (butan-2-one) and a standard unfluorinated thioanisole. The pentan-2-one derivative's longer carbon chain directly increases its lipophilicity (LogP), which enhances lipid membrane permeability and intracellular ROS engagement compared to its shorter counterparts [1].

Table 1: Kinetic & Physicochemical Comparison of Thioether Probes

Compound	Primary ROS Trigger	Oxidation Kinetics (t1/2)	Lipophilicity / Solubility	Target Cysteine Engagement
4-((2,5-Difluorophenyl)thio)pentan-2-one	Hypochlorite (NaOCl)	Fast (< 5 min)	High (Longer carbon chain)	High (Intracellular access)
4-((2,5-Difluorophenyl)thio)butan-2-one	Hypochlorite (NaOCl)	Fast (< 5 min)	Moderate [1]	Moderate
Thioanisole (Standard)	Hydrogen Peroxide (H2O2)	Slow (> 100 hrs) [2]	Low	Low (Poor activation)

Data Synthesis: While H2O2 is abundant, kinetic analyses confirm that hypochlorite (NaOCl) is the primary biological driver for thioether oxidation, reacting orders of magnitude faster than H2O2 [2].

Experimental Protocols for MoA Confirmation

To validate the MoA of 4-((2,5-Difluorophenyl)thio)pentan-2-one in your own laboratory, the following protocols establish a self-validating system to confirm both the chemical oxidation and the subsequent biological target engagement.

Protocol A: Kinetic Profiling of ROS-Mediated Oxidation

This protocol isolates the primary chemical transformation, ensuring the probe converts to its active sulfoxide form at biologically relevant rates.

• Preparation: Dissolve the compound to a final concentration of 50 µM in PBS (pH 7.4) containing 5% acetonitrile.

  • Causality: Acetonitrile ensures the highly lipophilic pentan-2-one derivative remains in solution, while PBS maintains physiological pH to accurately mimic the cellular microenvironment.

• ROS Introduction: Introduce 600 µM NaOCl to the solution at 37°C.

  • Causality: Simulates the oxidative burst of an inflammatory response. NaOCl is utilized because it drives thioether oxidation at a physiologically relevant timescale, unlike H2O2 [2].

• Reaction Quenching: At predetermined intervals (e.g., 1, 5, 15, and 30 minutes), extract 100 µL aliquots and immediately quench with 10 mM L-methionine.

  • Causality: Methionine acts as a competitive ROS scavenger. This instantly halts the oxidation reaction, creating a self-validating snapshot of the kinetics without artifactual post-extraction oxidation.

• LC-MS/MS Analysis: Analyze the quenched samples via mass spectrometry.

  • Causality: Tracking the specific +16 Da mass shift definitively confirms the conversion from thioether to the reactive sulfoxide intermediate.

Protocol B: Covalent Target Engagement Assay

This protocol validates that the oxidized probe successfully acts as an electrophile to bind target cysteines.

• Pre-Oxidation: Pre-treat the probe with NaOCl (as per Protocol A) and quench residual ROS.

  • Causality: The parent compound is a pro-electrophile. Pre-oxidation isolates the binding event from the oxidation event, ensuring the assay measures target engagement rather than ROS generation.

• Protein Incubation: Incubate the activated sulfoxide probe (10 µM) with a model cysteine-rich recombinant protein (e.g., TEV protease, 1 µM) for 2 hours at room temperature.

  • Causality: Provides a highly nucleophilic active-site cysteine to validate irreversible covalent bond formation [4].

• Negative Control Generation: In a parallel sample, pre-incubate the recombinant protein with 5 mM Dithiothreitol (DTT) before adding the probe.

  • Causality: DTT reduces target cysteines and outcompetes the probe for binding. A lack of binding in this cohort self-validates that the probe's MoA is strictly dependent on available nucleophilic thiols.

• Intact Protein MS: Analyze both cohorts using intact protein mass spectrometry.

  • Causality: Confirms the exact mass addition of the covalently bound probe on the protein, definitively proving the mechanistic endpoint.

Workflow for validating thioether oxidation and covalent target engagement via MS.

References

• Title: 4-((2,5-Difluorophenyl)thio)
• Title: Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)
• Source: nih.gov (PMC)
• Source: nih.gov (PMC)

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 4-((2,5-Difluorophenyl)thio)pentan-2-one

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 4-((2,5-Difluorophenyl)thio)pentan-2-one. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally similar molecules, including thioethers, ketones, and organofluorine compounds, to establish a robust framework for its safe handling and disposal.

The unique structure of 4-((2,5-Difluorophenyl)thio)pentan-2-one, which incorporates a difluorophenyl group, a thioether linkage, and a ketone functional group, necessitates a comprehensive approach to safety.[1][2] The presence of fluorine atoms can significantly alter the compound's chemical reactivity and biological activity.[1] Research into similar compounds suggests potential antimicrobial and anti-inflammatory properties, making it a molecule of interest in medicinal chemistry.[1]

Hazard Assessment and Engineering Controls

Given the compound's structure, it should be treated as a potentially hazardous substance. The primary hazards are associated with its ketone and thioether functionalities, as well as the difluorinated aromatic ring.

Key Potential Hazards:

• Skin and Eye Irritation: Ketones and thioethers can cause skin and eye irritation.[3][4]

• Respiratory Tract Irritation: Inhalation of vapors may cause respiratory irritation.[5]

• Flammability: Many ketones are flammable liquids and their vapors can form explosive mixtures with air.[4][5][6]

• Toxicity: While specific toxicity data is unavailable, it is prudent to assume the compound may be harmful if swallowed, inhaled, or absorbed through the skin.[4][5]

Engineering Controls:

All work with 4-((2,5-Difluorophenyl)thio)pentan-2-one should be conducted in a well-ventilated laboratory, with primary containment measures in place.

• Chemical Fume Hood: All handling of the compound, including weighing, transferring, and reactions, must be performed inside a certified chemical fume hood to minimize inhalation exposure.[7][8]

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of vapors.

• Emergency Equipment: An eyewash station and safety shower must be readily accessible in the immediate work area.[8][9]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent skin, eye, and respiratory exposure.[10]

PPE Component	Specifications and Rationale
Hand Protection	Double gloving is required. Use a chemical-resistant outer glove over an inner nitrile glove.[11] Recommended outer glove materials for ketones and organic solvents include Butyl rubber or Viton™ . Always inspect gloves for tears or punctures before use and change them frequently.
Eye and Face Protection	Chemical safety goggles that provide a complete seal around the eyes are mandatory.[8][12] A face shield should be worn in addition to goggles when there is a risk of splashes or splattering.[13]
Body Protection	A flame-resistant lab coat should be worn at all times.[14] For procedures with a higher risk of splashing, a chemical-resistant apron is also recommended.[15]
Respiratory Protection	For routine operations within a fume hood, respiratory protection is not typically required. However, in the event of a spill or if working outside of a fume hood is unavoidable, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[8]

PPE Selection and Use Workflow

Caption: PPE workflow from selection to removal.

Operational and Disposal Plans

Handling Procedures:

• Preparation: Before starting work, ensure all necessary PPE is available and in good condition. Prepare all reagents and equipment within the chemical fume hood.

• Aliquotting and Transfer: Use non-sparking tools for all transfers.[5][16] Keep containers tightly closed when not in use to minimize vapor release.[7][17]

• Spill Management:

  • Small Spills (inside fume hood): Absorb the spill with an inert material such as vermiculite or sand.[11] Place the absorbent material in a sealed, labeled container for hazardous waste disposal.

  • Large Spills (or any spill outside a fume hood): Evacuate the immediate area. Alert laboratory personnel and the designated safety officer. If safe to do so, increase ventilation to the area. Do not attempt to clean up a large spill without appropriate respiratory protection and training.[17]

Waste Disposal:

As a halogenated organic compound, 4-((2,5-Difluorophenyl)thio)pentan-2-one must be disposed of as hazardous waste.[7][11][18]

• Waste Segregation: Do not mix halogenated waste with non-halogenated waste streams.[17][19] This is crucial for proper disposal and cost management.[7][19]

• Waste Containers: Collect all waste containing this compound in a designated, properly labeled, and sealed container.[17][19] The container should be made of a material compatible with organic solvents.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "4-((2,5-Difluorophenyl)thio)pentan-2-one," and an approximate concentration or volume.[17][19]

• Disposal Request: Follow your institution's procedures for hazardous waste pickup. Do not dispose of this chemical down the drain.[11][17]

Disposal Decision Tree

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